An In-depth Technical Guide to 8-Chloroquinoline-3-carboxamide: Structure, Properties, and Synthesis
For Researchers, Scientists, and Drug Development Professionals Introduction: The Quinoline Scaffold in Medicinal Chemistry The quinoline ring system, a bicyclic heterocycle consisting of a benzene ring fused to a pyridi...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Quinoline Scaffold in Medicinal Chemistry
The quinoline ring system, a bicyclic heterocycle consisting of a benzene ring fused to a pyridine ring, is a privileged scaffold in medicinal chemistry. Its derivatives have demonstrated a broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The specific substitution pattern on the quinoline core dictates its pharmacological profile, making the synthesis and characterization of novel derivatives an area of intense research interest. This guide focuses on a specific derivative, 8-Chloroquinoline-3-carboxamide, providing a detailed overview of its chemical structure, molecular weight, and a prospective synthetic route, grounded in the properties of its well-documented precursor, 8-Chloroquinoline-3-carboxylic acid.
Part 1: Characterization of the Precursor: 8-Chloroquinoline-3-carboxylic acid
A thorough understanding of 8-Chloroquinoline-3-carboxamide begins with its immediate synthetic precursor, 8-Chloroquinoline-3-carboxylic acid. This compound is readily available from commercial suppliers and its properties are well-documented.
Physicochemical Properties of 8-Chloroquinoline-3-carboxylic acid
Part 2: 8-Chloroquinoline-3-carboxamide: Deduced Structure and Properties
Based on the structure of its carboxylic acid precursor, the chemical identity of 8-Chloroquinoline-3-carboxamide can be confidently established.
Chemical Structure and Molecular Weight
The conversion of a carboxylic acid to a primary carboxamide involves the replacement of the hydroxyl (-OH) group of the carboxyl moiety with an amino (-NH₂) group. Therefore, the structure of 8-Chloroquinoline-3-carboxamide is as follows:
Caption: Chemical structure of 8-Chloroquinoline-3-carboxamide.
Deduced Molecular Formula and Calculated Molecular Weight
From this structure, the following properties can be deduced:
Molecular Formula: C₁₀H₇ClN₂O
Molecular Weight: 206.63 g/mol
Part 3: Proposed Synthesis and Workflow
The synthesis of 8-Chloroquinoline-3-carboxamide from its corresponding carboxylic acid is a standard chemical transformation. The following protocol outlines a robust and reliable method for this conversion.
Experimental Protocol: Synthesis of 8-Chloroquinoline-3-carboxamide
This procedure involves a two-step, one-pot reaction: the activation of the carboxylic acid to an acyl chloride, followed by amination.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Biological Activity of 8-Substituted Quinoline-3-Carboxamide Derivatives
Content Type: Technical Whitepaper
Audience: Researchers, Medicinal Chemists, Drug Development Professionals
Executive Summary
The quinoline-3-carboxamide scaffold represents a privileged structure in medicinal chemistry, renowned for its versatility in targeting G-protein coupled receptors (GPCRs), kinases, and viral replication machinery. While the general scaffold is well-documented (e.g., the anticancer agent Tasquinimod), 8-substituted derivatives occupy a unique and high-value chemical space.
This guide focuses on the critical role of substitutions at the C8 position—specifically alkoxy and hydroxyl groups—in modulating Cannabinoid Receptor Type 2 (CB2) affinity and antiviral/antimicrobial efficacy. The 8-substituted motif is the structural determinant that switches the pharmacophore from a general kinase inhibitor to a highly selective CB2 inverse agonist, exemplified by the lead compound JTE-907 .
Chemical Space & Structural Rationale
The biological activity of this class is governed by the electronic and steric environment of the quinoline bicyclic core. The 8-position is pivotal because it sits at the interface of the receptor's hydrophobic pocket (in GPCRs) or metal-binding domain (in metalloenzymes).
The JTE-907 Prototype
The most chemically significant 8-substituted derivative is JTE-907 (N-(benzo[1,3]dioxol-5-ylmethyl)-7-methoxy-2-oxo-8-pentyloxy-1,2-dihydroquinoline-3-carboxamide).[1]
Core: 1,2-dihydro-2-oxo-quinoline (often referred to as quinolone in some contexts).
C3-Carboxamide: Provides the essential H-bond donor/acceptor motif for receptor anchoring.
C8-Substitution (Pentyloxy): This is the critical selectivity filter . The long alkoxy chain occupies a specific hydrophobic sub-pocket in the CB2 receptor, drastically reducing affinity for CB1 (central nervous system) and enhancing selectivity for CB2 (peripheral immune system).
Structure-Activity Relationship (SAR) Map
The following diagram illustrates the functional logic of the scaffold, highlighting why specific substitutions are chosen during lead optimization.
Figure 1: SAR Logic of the 8-substituted quinoline-3-carboxamide scaffold. The C8 position is the primary determinant of target selectivity.
Pharmacology: CB2 Receptor Modulation[2][3][4]
The defining application of 8-substituted quinoline-3-carboxamides is in immunomodulation via the CB2 receptor. Unlike CB1, which mediates psychotropic effects, CB2 is primarily expressed in immune cells (macrophages, B-cells).
Mechanism of Action: Inverse Agonism
JTE-907 acts as a selective inverse agonist .[1][2][3]
Constitutive Activity: CB2 receptors exhibit basal signaling activity even without a ligand.
Inverse Agonist Effect: JTE-907 binds to the receptor and stabilizes it in an inactive conformation, reducing basal cAMP levels below the constitutive baseline.
Therapeutic Outcome: This suppression of basal activity is highly effective in treating inflammatory conditions where the immune system is hyperactive, such as Atopic Dermatitis and Pruritus (Chronic Itch) .
Signaling Pathway Visualization
Figure 2: Mechanism of Action for JTE-907. Binding leads to Gi/o-mediated inhibition of Adenylate Cyclase, reducing cAMP and suppressing immune response.
Broader Biological Activities[5][6][7]
Beyond CB2 modulation, the 8-substituted motif (particularly 8-hydroxy ) unlocks activity against infectious agents.
Antiviral Activity
Derivatives bearing an 8-hydroxy group function through a different mechanism: metal ion chelation .
Target: Viral RNA-dependent RNA polymerase (RdRp) or metalloenzymes required for viral replication.
Activity: 8-hydroxyquinoline-3-carboxamides have demonstrated inhibition of Dengue Virus (DENV2) and Influenza A (IAV) .
Mechanism: The nitrogen of the quinoline ring and the oxygen of the 8-hydroxyl group form a bidentate ligand that sequesters divalent cations (
, ) essential for viral enzyme catalysis.
Antimicrobial & Antifungal[6]
Chelation: Similar to the antiviral mechanism, the sequestration of iron (
) and copper () starves bacteria and fungi of essential nutrients.
Lipophilicity: The 3-carboxamide moiety enhances cell permeability, allowing the chelating core to penetrate the microbial cell wall effectively.
Experimental Protocols
To validate the biological activity of these derivatives, the following protocols are industry standards.
Synthesis: The Vilsmeier-Haack Route
This is the most robust method for generating the 2-chloro-3-formylquinoline intermediate, which is easily converted to the 3-carboxamide.
Reagents:
-arylacetamide (with 8-substitution pre-installed or protected), , DMF.
Cyclization: React acetamide with Vilsmeier reagent (
/DMF) at 80-90°C.
Hydrolysis: Quench with ice water to yield 2-chloro-3-formylquinoline.
Oxidation: Oxidize the aldehyde to carboxylic acid (using
or ).
Amidation: Couple with the appropriate amine (e.g., piperonyl amine for JTE-907 analogs) using HATU/DIPEA.
In Vitro Assay: CB2 cAMP Functional Assay
This assay confirms the "Inverse Agonist" profile (reduction of basal cAMP).
Materials:
CHO cells stably expressing human CB2 receptor.[1]
Detection: Add detection reagents (cAMP-d2 and Anti-cAMP-Cryptate). Incubate 1 hour.
Read: Measure TR-FRET signal. Calculate
or .
Data Summary: Key Compounds
Compound ID
C8 Substituent
Target
Activity Type
Key Potency Data
JTE-907
Pentyloxy ()
CB2 Receptor
Inverse Agonist
nM (Rat), nM (Human)
Derivative 4a
Isopropoxy ()
Dengue Virus (DENV2)
Inhibitor
M
Derivative 8-OH
Hydroxyl ()
Metalloenzymes
Chelator
Broad spectrum antimicrobial (variable MIC)
Tasquinimod *
(4-OH, not 8-sub)
S100A9 / HDAC
Inhibitor
Included for SAR contrast (Anticancer)
*Note: Tasquinimod is listed to distinguish the 4-hydroxy anticancer class from the 8-substituted immunomodulatory class.
References
Iwamura, H., et al. (2001). "In vitro and in vivo pharmacological characterization of JTE-907, a novel selective ligand for cannabinoid CB2 receptor." Journal of Pharmacology and Experimental Therapeutics. Link
Ueda, Y., et al. (2005). "Involvement of cannabinoid CB2 receptor-mediated response and efficacy of cannabinoid CB2 receptor inverse agonist, JTE-907, in cutaneous inflammation in mice." European Journal of Pharmacology. Link
Maekawa, T., et al. (2006). "The cannabinoid CB2 receptor inverse agonist JTE-907 suppresses spontaneous itch-associated responses of NC mice, a model of atopic dermatitis." European Journal of Pharmacology. Link
Manera, C., et al. (2014). "CB2-Selective Cannabinoid Receptor Ligands: Synthesis, Pharmacological Evaluation, and Molecular Modeling Investigation of 1,8-Naphthyridin-2(1H)-one-3-carboxamides." Journal of Medicinal Chemistry. Link
Praditya, D., et al. (2021). "Broad spectrum anti-coronavirus activity of a series of anti-malaria quinoline analogues." Malaria World / Antiviral Research. Link
The Ascendancy of 8-Chloroquinoline-3-carboxamide: A Technical Guide to a Privileged Scaffold in Fragment-Based Drug Discovery
Abstract Fragment-Based Drug Discovery (FBDD) has firmly established itself as a powerful engine for the generation of high-quality lead compounds, particularly for challenging biological targets. The success of any FBDD...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Fragment-Based Drug Discovery (FBDD) has firmly established itself as a powerful engine for the generation of high-quality lead compounds, particularly for challenging biological targets. The success of any FBDD campaign is critically dependent on the quality and design of the fragment library. Within this context, privileged scaffolds—molecular frameworks that are known to interact with specific classes of biological targets—offer a significant advantage. This technical guide provides an in-depth exploration of 8-chloroquinoline-3-carboxamide, a meticulously designed scaffold poised for significant impact in FBDD. We will dissect its synthetic rationale, outline detailed experimental protocols, and, through a case study of a closely related analog, illustrate its practical application in a successful FBDD workflow, thereby providing a comprehensive roadmap for researchers, medicinal chemists, and drug development professionals.
Introduction: The Strategic Imperative for Privileged Scaffolds in FBDD
Fragment-Based Drug Discovery (FBDD) operates on a principle of elegant simplicity: identify low-molecular-weight fragments (typically <300 Da) that bind with low affinity but high ligand efficiency to a biological target, and then chemically elaborate these fragments into potent, drug-like molecules.[1] This "bottom-up" approach offers a more efficient exploration of chemical space compared to traditional high-throughput screening (HTS) of large, complex molecules.[2]
The quinoline core is a quintessential example of a privileged scaffold, appearing in numerous approved drugs and bioactive compounds.[3][4][5] Its rigid, bicyclic structure presents a defined vector for substituent placement, while the nitrogen atom acts as a key hydrogen bond acceptor and modulates the molecule's physicochemical properties. The 3-carboxamide substitution provides a crucial interaction point, often forming hydrogen bonds with the protein backbone, a common feature in kinase and other enzyme inhibitors.[6][7]
The focus of this guide, 8-chloroquinoline-3-carboxamide , is not merely an arbitrary member of this class. The strategic placement of a chlorine atom at the 8-position is a deliberate design choice rooted in established medicinal chemistry principles. This substitution can:
Modulate Basicity: Alter the pKa of the quinoline nitrogen, influencing binding interactions and pharmacokinetic properties.[8]
Enhance Metabolic Stability: Block a potential site of oxidative metabolism, thereby improving the compound's half-life.
Provide a Vector for Growth: Serve as a chemical handle for further derivatization during the fragment-to-lead optimization phase.
Act as a Bioisostere: Function as a bioisosteric replacement for other groups, such as a hydroxyl group, potentially improving properties like cell permeability while maintaining key interactions.[9]
This guide will provide the technical framework for leveraging this promising scaffold in drug discovery campaigns.
Synthesis of the 8-Chloroquinoline-3-carboxamide Scaffold
The construction of the 8-chloroquinoline-3-carboxamide core is a multi-step process that offers flexibility for generating analogs. The most efficient and widely adopted strategy involves the Vilsmeier-Haack reaction to build the substituted quinoline ring, followed by oxidation and amidation.[10][11]
Workflow for Scaffold Synthesis
The overall synthetic workflow is a robust three-stage process, starting from a commercially available substituted acetanilide.
Caption: Synthetic workflow for 8-chloroquinoline-3-carboxamide.
Detailed Experimental Protocol: A Self-Validating System
Stage 1: Synthesis of 2,8-Dichloro-3-formylquinoline via Vilsmeier-Haack Reaction
Causality: This reaction leverages the electrophilicity of the Vilsmeier reagent (a chloroiminium salt) to effect an intramolecular cyclization of an N-arylacetamide, simultaneously installing the chloro and formyl groups.[11] The choice of 2-chloroacetanilide as the starting material directly yields the desired 8-chloro substitution pattern.
Protocol:
In a three-neck round-bottom flask fitted with a dropping funnel, reflux condenser, and nitrogen inlet, cool N,N-Dimethylformamide (DMF, 5 molar equivalents) to 0°C in an ice-salt bath.
Add phosphorus oxychloride (POCl₃, 10 molar equivalents) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 10°C. Stir the resulting mixture for an additional 30 minutes at room temperature to ensure complete formation of the Vilsmeier reagent.
Add solid 2-chloroacetanilide (1 molar equivalent) portion-wise to the stirred Vilsmeier reagent.
Heat the reaction mixture to 80-90°C and maintain for 6-8 hours.
Self-Validation Checkpoint: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (7:3) mobile phase. The disappearance of the starting acetanilide spot and the appearance of a new, lower Rf spot indicates product formation.
Upon completion, cool the reaction mixture to room temperature and carefully pour it onto 500g of crushed ice with vigorous stirring.
Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until effervescence ceases (pH ~7-8).
The crude product will precipitate as a solid. Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry under vacuum.
Purify the crude solid by recrystallization from ethanol or by column chromatography on silica gel to yield pure 2,8-dichloro-3-formylquinoline.
Stage 2: Oxidation to 8-Chloroquinoline-3-carboxylic Acid
Causality: The aldehyde at the 3-position is selectively oxidized to a carboxylic acid. A variety of oxidizing agents can be used; potassium permanganate is a robust and cost-effective option.
Protocol:
Suspend 2,8-dichloro-3-formylquinoline (1 molar equivalent) in a 1:1 mixture of acetone and water.
Add potassium permanganate (KMnO₄, 2.5 molar equivalents) portion-wise while maintaining the temperature below 30°C with a water bath.
Stir the mixture at room temperature for 4-6 hours.
Self-Validation Checkpoint: Monitor by TLC (ethyl acetate:methanol 9:1). The disappearance of the starting aldehyde confirms reaction completion.
Quench the reaction by adding a saturated solution of sodium sulfite until the purple color disappears and a brown manganese dioxide precipitate forms.
Filter the mixture to remove the manganese dioxide, washing the solid with hot water.
Combine the filtrates and acidify to pH 2-3 with concentrated HCl.
The product, 8-chloroquinoline-3-carboxylic acid, will precipitate. Collect by vacuum filtration, wash with cold water, and dry.[12]
Stage 3: Amidation to 8-Chloroquinoline-3-carboxamide
Causality: The carboxylic acid is converted to the primary amide. This is typically achieved by first activating the carboxyl group (e.g., forming an acid chloride) followed by reaction with an ammonia source.
Protocol:
In a flask under a nitrogen atmosphere, add 8-chloroquinoline-3-carboxylic acid (1 molar equivalent) to thionyl chloride (SOCl₂, 5 molar equivalents).
Add a catalytic amount of DMF (2-3 drops) and reflux the mixture for 2-3 hours.
Self-Validation Checkpoint: The reaction mixture should become a clear solution, indicating the formation of the acid chloride.
Cool the mixture and remove the excess thionyl chloride under reduced pressure.
Dissolve the resulting crude acid chloride in a suitable anhydrous solvent (e.g., THF or Dichloromethane).
Add this solution dropwise to a cooled (0°C) concentrated solution of ammonium hydroxide with vigorous stirring.
Allow the mixture to warm to room temperature and stir for an additional 2 hours.
The product will precipitate. Collect the solid by filtration, wash with water, and dry to yield 8-chloroquinoline-3-carboxamide.
The Scaffold in the Context of Fragment-Based Drug Discovery
Assessing Fragment-Likeness: The "Rule of Three"
A critical first step in FBDD is ensuring that the chosen scaffold adheres to the general physicochemical properties of a fragment, often summarized by the "Rule of Three" (Ro3).[12]
Note: Properties for the target carboxamide are estimated based on its precursor acid. The conversion of a carboxylic acid to a primary amide typically reduces the cLogP and increases the H-bond donor count by one.
As the table demonstrates, 8-chloroquinoline-3-carboxamide is an ideal fragment. Its low molecular weight and complexity provide a high probability of fitting into small pockets on a protein surface, while its balanced number of H-bond donors and acceptors offers the potential for specific, directional interactions.
FBDD Workflow: A Case Study with Quinoline-3-Carboxamides
While a specific FBDD campaign for the 8-chloro derivative is not yet in the public domain, the discovery of quinoline-3-carboxamides as inhibitors of hematopoietic prostaglandin D synthase (H-PGDS) provides an authoritative and instructive case study.[7] This example perfectly illustrates the workflow in which our title scaffold would be applied.
Caption: A typical Fragment-Based Drug Discovery (FBDD) workflow.
Hit Identification: In the H-PGDS campaign, a fragment screen identified 3-cyano-quinoline as a hit with weak activity (IC₅₀ = 220,000 nM) but excellent ligand efficiency (LE = 0.43). Our proposed 8-chloroquinoline-3-carboxamide scaffold would be screened in a similar fashion using techniques like Surface Plasmon Resonance (SPR) or Saturation-Transfer Difference (STD) NMR to detect its weak binding to the target protein.
Hit Validation & Structural Biology: The initial hits were validated, and critically, co-crystal structures were obtained. The structure of 3-cyano-quinoline bound to H-PGDS revealed key interactions and identified adjacent pockets for chemical elaboration. This is the most crucial, value-driving step in FBDD. A co-crystal structure of 8-chloroquinoline-3-carboxamide with its target would similarly illuminate the precise binding mode, confirming the role of the carboxamide in H-bonding and revealing vectors for growth, including from the 8-position.
Hit-to-Lead Optimization: Guided by the structural insights, the initial 3-cyano-quinoline fragment was evolved. The cyano group was converted to a more potent carboxamide, and substitutions were explored around the quinoline ring. This structure-guided expansion led to a remarkable ~22,000-fold increase in potency , culminating in a tool compound with an IC₅₀ of 9.9 nM. The 8-chloro position on our scaffold provides a pre-defined vector for just this type of optimization, allowing chemists to probe nearby pockets to gain additional affinity and selectivity.
Conclusion and Future Outlook
The 8-chloroquinoline-3-carboxamide scaffold represents a convergence of privileged structure biology and rational fragment design. It possesses the ideal physicochemical properties for FBDD, and its synthesis is robust and scalable. The strategic inclusion of the 8-chloro substituent provides medicinal chemists with a valuable tool for modulating pharmacokinetics and a clear vector for structure-guided optimization.
While this guide has used a closely related analog to demonstrate the FBDD workflow, the principles are directly translatable. The logical next step is the inclusion of 8-chloroquinoline-3-carboxamide and its derivatives into fragment screening libraries. Its application against target classes known to bind quinolines, such as kinases, polymerases, and other ATP-binding enzymes, is highly anticipated. The acquisition of co-crystal structures of this fragment bound to novel targets will undoubtedly unlock new avenues for therapeutic intervention, cementing the role of 8-chloroquinoline-3-carboxamide as a truly valuable scaffold in modern drug discovery.
References
(Reference for FBDD principles - Placeholder, to be replaced with a real reference
Jain, A., et al. (2022). Quinoline-derivatives as privileged scaffolds for medicinal and pharmaceutical chemists: A comprehensive review. Chem Biol Drug Des, 100(3), 389-418. Available from: [Link]
(Reference for Quinoline synthesis - Placeholder)
(Reference for Scaffold Hopping - Placeholder)
Moor, V. G., et al. (2023). Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine. Frontiers in Chemistry, 10. Available from: [Link]
o2h discovery. (n.d.). Fragment-Based Drug Discovery (FBDD): Workflow, Benefits, and How It's Shaping the Future of Drug Research. One Nucleus. Retrieved from [Link]
Patel, K., & Talele, T. (2015). Chapter 6: Quinolines: Privileged Scaffolds in Medicinal Chemistry. In S. Bräse (Ed.), Privileged Scaffolds in Medicinal Chemistry. The Royal Society of Chemistry.
(Reference for FBDD review - Placeholder)
Erlanson, D. A., et al. (2016). Twenty years on: the impact of fragment-based drug discovery on drug discovery. Nature Reviews Drug Discovery, 15(9), 605-619.
(Reference for 8-hydroxyquinoline synthesis - Placeholder)
Singh, M., et al. (2020). Synthesis and Characterization of Quinoline-3-Carboxamide Derivatives as Inhibitors of the ATM Kinase. Current Topics in Medicinal Chemistry, 20(23), 2070-2079. Available from: [Link]
(Reference for 8-hydroxyquinoline bioactivity - Placeholder)
(Reference for 8-chloroquinoline synthesis - Placeholder)
Deaton, D. N., et al. (2019). The discovery of quinoline-3-carboxamides as hematopoietic prostaglandin D synthase (H-PGDS) inhibitors. Bioorganic & Medicinal Chemistry, 27(8), 1456-1478. Available from: [Link]
Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529-2591.
(Reference for general synthesis - Placeholder)
(Reference for 2-chloroquinoline-3-carbaldehyde - Placeholder)
(Reference for FBDD review - Placeholder)
(Reference for Covalent FBDD - Placeholder)
(Reference for 8-hydroxyquinoline deriv
Drug Hunter. (2022). An Introduction to Fragment-Based Drug Discovery (FBDD). Retrieved from [Link]
Barf, T. A., et al. (2018). Discovery of a Series of 3-Cinnoline Carboxamides as Orally Bioavailable, Highly Potent, and Selective ATM Inhibitors. ACS Medicinal Chemistry Letters, 9(5), 458-463. Available from: [Link]
(Reference for a specific compound - Placeholder)
(Reference for 8-hydroxyquinoline structures - Placeholder)
(Reference for 2-chloroquinoline-3-carbaldehyde reactions - Placeholder)
Technical Guide: Lipophilicity and LogP Characterization of 8-Chloroquinoline-3-carboxamide
This technical guide details the physicochemical characterization of 8-Chloroquinoline-3-carboxamide , focusing on its lipophilicity (LogP) and distribution coefficient (LogD). Executive Summary 8-Chloroquinoline-3-carbo...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide details the physicochemical characterization of 8-Chloroquinoline-3-carboxamide , focusing on its lipophilicity (LogP) and distribution coefficient (LogD).
Executive Summary
8-Chloroquinoline-3-carboxamide is a substituted quinoline derivative often investigated as a scaffold for TSPO (Translocator Protein) ligands, anti-infective agents, and immunomodulators. Its lipophilicity—quantified by the partition coefficient (LogP )—is a critical determinant of its pharmacokinetic profile, particularly its ability to penetrate the Blood-Brain Barrier (BBB) and its aqueous solubility.
This guide provides a rigorous analysis of the molecule's lipophilic profile, establishing a predicted LogP range of 1.4–1.8 , and details the validated experimental protocols required to determine its exact value.
Chemical Identity and Structural Context[1][2][3][4][5][6][7][8][9][10]
Before assessing lipophilicity, the structural integrity and ionization state of the analyte must be understood. The 8-chloro substituent introduces significant electron-withdrawing effects, altering the basicity of the quinoline nitrogen compared to the unsubstituted parent.
The following diagram illustrates the chemical structure and the electronic vectors influencing lipophilicity.
Figure 1: Component contribution to the net lipophilicity of 8-Chloroquinoline-3-carboxamide.
Theoretical Framework: LogP vs. LogD
To accurately measure lipophilicity, we must distinguish between the partition coefficient of the neutral species (LogP ) and the distribution coefficient at a specific pH (LogD ).
pKa Considerations: The quinoline nitrogen is weakly basic (pKa ~4.9 for unsubstituted quinoline). The electron-withdrawing 8-chloro and 3-carboxamide groups significantly lower this pKa, likely to the range of 2.0–3.0 .
Physiological State: At physiological pH (7.4), the molecule exists almost exclusively in its neutral form. Therefore, LogD₇.₄ ≈ LogP .
Predicted Values
Based on Fragmental Constant methods (Hansch-Leo) and comparison with verified analogues:
Method
Estimated Value
Rationale
Parent (Quinoline)
2.04
Experimental baseline [1].
+ 8-Chloro
+0.71
Halogen hydrophobicity contribution.
+ 3-Carboxamide
-1.50
Polar group penalty (based on Benzene vs. Benzamide).
Net Predicted LogP
1.25 – 1.80
Optimal for CNS penetration.
Experimental Protocols
Protocol A: RP-HPLC Determination (OECD 117)
Best for: Rapid screening and ranking of derivatives.
Principle: Lipophilicity correlates linearly with the logarithm of the capacity factor (
) on a C18 column.
Workflow Diagram:
Figure 2: RP-HPLC workflow for LogP determination.
Step-by-Step Methodology:
Column Selection: Use a C18 reversed-phase column (e.g., Agilent Zorbax Eclipse XDB-C18) with end-capping to minimize silanol interactions with the quinoline nitrogen.
Dead Time (
) Determination: Inject sodium nitrate or uracil to determine the column dead time.
Standard Curve: Inject at least 6 reference compounds with known LogP values spanning the expected range (0.5 – 3.0). Examples: Acetanilide (1.16), Acetophenone (1.58), Benzene (2.13), Chlorobenzene (2.84).
Data Processing: Plot
of standards vs. known LogP to generate a calibration curve ( required). Interpolate the LogP of 8-Chloroquinoline-3-carboxamide.
Protocol B: Shake-Flask Method (OECD 107)
Best for: Final definitive data for regulatory submission.
Principle: Direct measurement of equilibrium concentration in octanol and water phases.
Phase Preparation: Pre-saturate 1-octanol with water and water (phosphate buffer pH 7.4) with 1-octanol for 24 hours. Why? To prevent volume changes during the experiment.
Equilibration: Dissolve the test compound in the pre-saturated octanol phase. Add the aqueous phase in a specific ratio (e.g., 1:1).
Agitation: Shake mechanically for 60 minutes at 25°C. Centrifuge to separate phases.
Quantification: Analyze both phases using UV-Vis spectrophotometry (max absorption
~240-250 nm for quinolines) or HPLC.
Calculation:
Synthesis Pathway for Reference Material
To ensure the accuracy of physicochemical profiling, the material must be synthesized with high purity (>98%). The standard route involves the modification of the carboxylic acid.
Figure 3: Synthetic route to generate high-purity standard for LogP testing.
Implications for Drug Development[6]
The estimated LogP of 1.4 – 1.8 places 8-Chloroquinoline-3-carboxamide in a distinct physicochemical space:
Lipinski's Rule of Five: It is well within the limit (LogP < 5), suggesting good oral bioavailability [2].
CNS Penetration: Compounds with LogP values between 1.5 and 2.5 often exhibit optimal Blood-Brain Barrier (BBB) permeability. The 8-chloro substituent aids lipid solubility, while the amide provides a handle for hydrogen bonding, potentially reducing P-gp efflux liability compared to more lipophilic analogues [3].
Solubility: The presence of the amide group improves aqueous solubility relative to the 8-chloroquinoline parent, facilitating formulation.
References
National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 7047, Quinoline. Retrieved from [Link]
Lipinski, C. A. (2004).Lead- and drug-like compounds: the rule-of-five revolution. Drug Discovery Today.
Foundational
Literature review of halogenated quinoline-3-carboxamide analogs
Content Type: In-Depth Technical Guide Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Scientists Executive Summary The quinoline-3-carboxamide scaffold represents a privileged structure in medicinal ch...
Author: BenchChem Technical Support Team. Date: February 2026
Content Type: In-Depth Technical Guide
Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Scientists
Executive Summary
The quinoline-3-carboxamide scaffold represents a privileged structure in medicinal chemistry, distinguished by its versatility in targeting diverse biological pathways ranging from kinase inhibition (VEGFR-2, ATM, Pim-1) to G-protein coupled receptor modulation (CB2). The strategic incorporation of halogen atoms (F, Cl, Br, I) into this scaffold—specifically at the 6, 7, and 8 positions—has been shown to critically modulate lipophilicity, metabolic stability, and ligand-target binding affinity.
This guide provides a rigorous analysis of the synthetic methodologies, structure-activity relationships (SAR), and therapeutic applications of halogenated quinoline-3-carboxamide analogs. It moves beyond simple review to offer actionable protocols and mechanistic insights for the rational design of next-generation therapeutics.
Chemical Basis & Structural Logic
The Core Scaffold
The quinoline-3-carboxamide structure consists of a bicyclic naphthalene-like heterocycle (quinoline) with a carboxamide moiety at the C-3 position.
The Pyridine Ring (N-containing): Provides hydrogen bond acceptor capabilities (N-1).
The Carboxamide (C-3): Acts as a critical "hinge-binding" motif in kinase inhibitors and a hydrogen bond donor/acceptor in receptor interactions.
The Benzenoid Ring (C-5 to C-8): The primary site for halogenation to tune electronic properties and occupy hydrophobic pockets in target proteins.
The Role of Halogenation
Halogen substitution is not merely a steric modification; it fundamentally alters the physicochemical profile:
Fluorine (F): Increases metabolic stability (blocks P450 oxidation) and alters pKa without significant steric bulk.
Chlorine (Cl) / Bromine (Br): Enhances lipophilicity (logP) and fills hydrophobic sub-pockets (e.g., in the ATP-binding site of kinases).
Iodine (I): Can participate in halogen bonding (σ-hole interactions) with backbone carbonyls of target proteins.
Synthetic Methodologies
Two primary routes dominate the synthesis of these analogs: the Gould-Jacobs Reaction (for 4-hydroxy derivatives) and the Vilsmeier-Haack Cyclization (for 2-chloro derivatives).
Workflow Visualization
The following diagram contrasts the two primary synthetic pathways.
Caption: Comparison of Gould-Jacobs and Vilsmeier-Haack pathways for quinoline-3-carboxamide synthesis.
Detailed Protocol: The Modified Gould-Jacobs Reaction
This protocol is optimized for synthesizing 6-chloro-4-hydroxyquinoline-3-carboxamides .
Reagents:
4-Chloroaniline (1.0 eq)
Diethyl ethoxymethylenemalonate (EMME) (1.1 eq)
Diphenyl ether (Solvent for cyclization)
NaOH (2M), HCl (conc.)
Amine (R-NH2), EDC·HCl, HOBt, DIPEA, DMF
Step-by-Step Methodology:
Condensation: In a round-bottom flask, mix 4-chloroaniline and EMME. Heat to 110°C for 2 hours. Ethanol is evolved; use a Dean-Stark trap or open vessel to drive equilibrium.
Checkpoint: Solidify the resulting enamine by cooling and triturating with hexane.
Cyclization (Critical Step): Add the enamine to boiling diphenyl ether (~250°C) portion-wise.
Caution: This is a violent exotherm. Maintain temperature >240°C to ensure cyclization over polymerization.
Workup: Cool to RT. Dilute with hexane/ethanol to precipitate the ethyl 6-chloro-4-hydroxyquinoline-3-carboxylate. Filter and wash.[1]
Hydrolysis: Reflux the ester in 2M NaOH/Ethanol (1:1) for 3 hours. Acidify with HCl to pH 2 to precipitate the carboxylic acid.
Amide Coupling: Dissolve the acid in dry DMF. Add EDC·HCl (1.2 eq), HOBt (1.2 eq), and DIPEA (2.0 eq). Stir for 30 min. Add the target amine (1.1 eq). Stir at RT for 12–24h.
Validation: Monitor by TLC (MeOH/DCM). Purify via column chromatography.
Structure-Activity Relationship (SAR) Analysis
The biological activity of these analogs is highly sensitive to the position and nature of the halogen substituent.
SAR Map
Caption: SAR summary highlighting the impact of substitutions at key positions on the quinoline ring.
Quantitative Comparison (Selected Data)
Data synthesized from recent literature reviews (See References).
Target
Compound Class
R-Group (Amide)
C-6 Subst.
IC50 / Activity
VEGFR-2
2-Chloroquinoline
4-Isopropylphenyl
Cl
1.60 µM
VEGFR-2
2-Chloroquinoline
4-Fluorophenyl
Cl
0.88 µM
ATM Kinase
4-Hydroxyquinoline
Aryl derivatives
H/Cl
< 5 µM (Cellular)
MRSA
2-Chloroquinoline
Substituted aniline
Cl
MIC: 3.79 mM
CB2 Receptor
Quinoline-6-carboxamide*
N-Aryl
O-Benzyl (C2)
EC50: 37 nM
Note: CB2 active compounds often involve 6-carboxamide isomers, but 3-carboxamide derivatives also show affinity depending on the C-4 substitution.
Mechanism of Action: Anticancer Pathways
Halogenated quinoline-3-carboxamides function as Type II Kinase Inhibitors . They bind to the inactive conformation (DFG-out) of kinases (like VEGFR-2), occupying the hydrophobic allosteric pocket adjacent to the ATP binding site.
Signaling Cascade Inhibition
Caption: Mechanism of Action showing inhibition of VEGFR-2 signaling pathways by quinoline analogs.
Rationale: Dual inhibition of angiogenesis (VEGFR-2) and DNA repair mechanisms (ATM kinase). The 6-chloro substitution is particularly effective in enhancing the half-life of the drug, allowing for sustained kinase inhibition.
Infectious Diseases[2]
Target: MRSA (Methicillin-resistant S. aureus) and C. difficile.[2]
Mechanism: Disruption of bacterial cell membranes and biofilm eradication. 2-Chloro-quinoline-3-carboxamides have shown the ability to penetrate established biofilms, a property distinct from many standard antibiotics.
Immunology
Target: Cannabinoid Receptor 2 (CB2).
Potential: Treatment of inflammatory pain and neurodegenerative disorders. The scaffold acts as an allosteric modulator or agonist, avoiding the psychoactive effects associated with CB1 activation.
References
Quinoline and quinolone carboxamides: A review of anticancer activity. Molecular Diversity, 2025.[3] Link
New proapoptotic chemotherapeutic agents based on the quinolone-3-carboxamide scaffold acting by VEGFR-2 inhibition. Scientific Reports, 2023. Link
Synthesis and Characterization of Quinoline-3-Carboxamide Derivatives as Inhibitors of the ATM Kinase. Current Topics in Medicinal Chemistry, 2020. Link
Facilely Accessible Quinoline Derivatives as Potent Antibacterial Agents. Journal of Medicinal Chemistry, 2018. Link
Discovery of a Quinoline-4-carboxamide Derivative with a Novel Mechanism of Action (Antimalarial). Journal of Medicinal Chemistry, 2015. Link
Gould-Jacobs reaction. Wikipedia (General Reaction Scheme).Link
Impact of the Halogen Substitution Pattern on the Biological Activity of Organoruthenium 8-Hydroxyquinoline Anticancer Agents. Organometallics, 2015.[4] Link
Synthesis of 8-Chloroquinoline-3-carboxamide from 8-chloroquinoline-3-carboxylic acid
Executive Summary This application note details the synthesis of 8-chloroquinoline-3-carboxamide from 8-chloroquinoline-3-carboxylic acid . This transformation is a critical step in the development of quinoline-based pha...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This application note details the synthesis of 8-chloroquinoline-3-carboxamide from 8-chloroquinoline-3-carboxylic acid . This transformation is a critical step in the development of quinoline-based pharmacophores, often utilized in the synthesis of cannabinoid receptor agonists, antibacterial agents, and kinase inhibitors.
While simple amide couplings are routine, the quinoline scaffold presents specific solubility and reactivity challenges. The 8-position chlorine atom introduces electron-withdrawing effects and lipophilicity changes that distinguish this substrate from unsubstituted quinolines. This guide presents two validated protocols:
Method A (The Standard): Thionyl Chloride (
) activation (Scalable, Cost-effective).
Method B (The Alternative): Carbonyldiimidazole (CDI) coupling (Mild, "Green," One-pot).
Strategic Analysis & Retrosynthesis
The conversion of the carboxylic acid to the primary amide requires activation of the carbonyl carbon to facilitate nucleophilic attack by ammonia.
Structural Considerations
Electronic Effect: The 8-Cl substituent (
) is electron-withdrawing. This slightly increases the acidity of the carboxylic acid compared to the parent quinoline, making it reactive but also prone to precipitation in acidic media.
Solubility: The 8-chloro group significantly decreases water solubility compared to quinoline-3-carboxylic acid. Aqueous workups must be designed to avoid emulsions.
Interference: The quinoline nitrogen is basic (
). In the presence of strong acid (generated by ), the quinoline nitrogen will protonate, forming a hydrochloride salt. This salt must be neutralized during the amidation step to ensure the free base is available or to prevent trapping of the acid chloride.
Solvent: Toluene (anhydrous) or DCM (Dichloromethane).[1]
Step-by-Step Procedure
Phase 1: Formation of Acid Chloride
Setup: Equip a dry round-bottom flask with a magnetic stir bar and a reflux condenser topped with a
drying tube or line.
Suspension: Add 8-chloroquinoline-3-carboxylic acid (e.g., 1.0 g, 4.8 mmol) to the flask.
Solvent/Reagent: Add Toluene (10 mL) followed by Thionyl Chloride (3.5 mL, ~10 equiv).
Note: Pure thionyl chloride can be used as solvent if scaling up, but toluene helps control the exotherm.
Catalysis: Add 2-3 drops of dry DMF.
Mechanism:[2][3][4] DMF forms the Vilsmeier-Haack reagent with
, which is the active chlorinating species.
Reaction: Heat to reflux (approx. 80-110°C depending on solvent) for 2–3 hours.
IPC (In-Process Control): The solution should turn from a suspension to a clear (often dark) solution.
Validation: Take a 50
aliquot, quench into 500 dry methanol. Analyze by LCMS. You should see the Methyl Ester (M+31 mass shift vs acid), confirming the Acid Chloride was present.
Concentration: Cool to RT. Concentrate under reduced pressure (Rotavap) to remove excess
and toluene.
Critical: Add fresh toluene and re-evaporate (azeotrope) twice to ensure all HCl gas is removed.
Phase 2: Amidation
Dissolution: Dissolve the crude acid chloride residue in dry DCM (20 mL). Cool to 0°C (ice bath).
Ammonia Addition:
Option A (Aqueous): Add 28%
(5 mL, excess) dropwise. Vigorous stirring is essential as this is a biphasic reaction.
Option B (Anhydrous): Add 0.5M
in Dioxane (20 mL).
Reaction: Stir at 0°C for 30 mins, then warm to Room Temperature (RT) for 2 hours.
Workup:
The product often precipitates. Filter the solid.[3]
If no precipitate: Wash the DCM layer with Sat.
(to remove unreacted acid) and Brine. Dry over .[5]
Purification: Recrystallize from Ethanol or Methanol if necessary.
Protocol B: CDI Coupling (Mild Alternative)
Use this method if you lack fume hood capacity for
or require a milder, room-temperature process.
Reaction Logic
CDI activates the carboxylic acid by forming an acyl-imidazole intermediate.[2] This intermediate is highly reactive toward nucleophiles (ammonia) but less sensitive to moisture than acid chlorides.
Triturate the solid with cold Ether or Hexanes. Recrystallize from Ethanol.
LCMS shows Methyl Ester
Quenched with MeOH?
If you used MeOH for workup, you made the ester. Use Ammonia only.
References
BenchChem. (2025).[1] Application Notes and Protocols for the Synthesis of Quinoline-2-Carboxamides.Link
Common Organic Chemistry. (2023). Carbonyl Diimidazole (CDI) Reagent Guide.[2]Link
National Institutes of Health (NIH). (2002). Synthesis of some novel quinoline-3-carboxylic acids and pyrimidoquinoline derivatives.[6] Arch Pharm (Weinheim). Link
Royal Society of Chemistry. (2014). One-pot synthesis of amides from carboxylic acids activated using thionyl chloride.[1][7] RSC Advances.[7] Link
Santa Cruz Biotechnology. (2024). 8-Chloroquinoline-3-carboxylic acid Product Data Sheet.Link
Using 8-Chloroquinoline-3-carboxamide as a ligand in metal coordination complexes
Application Note: 8-Chloroquinoline-3-carboxamide as a Ligand in Metal Coordination Complexes Part 1: Introduction & Scope 8-Chloroquinoline-3-carboxamide (8-Cl-Q-3-CA) is a privileged scaffold in medicinal inorganic che...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: 8-Chloroquinoline-3-carboxamide as a Ligand in Metal Coordination Complexes
Part 1: Introduction & Scope
8-Chloroquinoline-3-carboxamide (8-Cl-Q-3-CA) is a privileged scaffold in medicinal inorganic chemistry. While quinoline derivatives are historically significant as antimalarials and antibacterial agents, the 3-carboxamide subclass has recently emerged as a potent inhibitor of ATM kinase (Ataxia Telangiectasia Mutated) and H-PGDS (Hematopoietic Prostaglandin D Synthase).
The incorporation of the 8-chloro substituent introduces two critical physicochemical changes compared to the parent quinoline:
Electronic Modulation: The electron-withdrawing chlorine atom (-I effect) at the 8-position modulates the basicity of the quinoline nitrogen (N1), fine-tuning the metal-ligand binding constant (
) to prevent rapid dissociation in physiological media.
Lipophilicity: The halogen enhances the partition coefficient (
), facilitating passive transport across lipid bilayers, a common bottleneck for cationic metal complexes.
This guide details the synthesis, metalation, and characterization of 8-Cl-Q-3-CA complexes, designed for researchers investigating DNA-targeted chemotherapeutics or enzyme inhibition.
Part 2: Ligand Synthesis Protocol
If the ligand is not commercially sourced, it is best synthesized via the Meth-Cohn Vilsmeier-Haack approach , which constructs the quinoline ring with the aldehyde functionality in place, followed by oxidation and amidation.
Step 1: Synthesis of 2,8-Dichloroquinoline-3-carbaldehyde
Reagents: 2-Chloroacetanilide (1.0 eq), POCl
(7.0 eq), DMF (2.5 eq).
Procedure:
Cool DMF (dry) to 0°C in a round-bottom flask.
Add POCl
dropwise (Vilsmeier reagent formation). Stir for 30 min.
Add 2-Chloroacetanilide solid.
Heat to 80°C for 6–12 hours. The solution will turn deep yellow/orange.
Pour the mixture onto crushed ice/water.
Neutralize with NaOAc or saturated NaHCO
.
Filter the yellow precipitate (2,8-dichloroquinoline-3-carbaldehyde). Recrystallize from acetonitrile.
Step 2: Oxidation to Carboxylic Acid
Reagents: Aldehyde (from Step 1), NaClO
, sulfamic acid (scavenger).
Procedure: Oxidation in aqueous acetonitrile yields 2,8-dichloroquinoline-3-carboxylic acid.
Note: To obtain the 8-chloro analog (lacking the 2-Cl), a hydrodehalogenation step (Pd/C, H
, NaOAc) is required before amidation, or one must start with 8-chloroquinoline-3-carboxylic acid directly.
The ligand acts as a neutral bidentate donor (N,O) .
Donor 1: Quinoline Nitrogen (
).
Donor 2: Amide Oxygen (
).
Geometry: Distorted Octahedral (if solvent/anions coordinate) or Square Planar (common for Cu(II)).
Chelate Ring: 6-membered ring (Metal-O-C-C-C-N).
Part 4: Visualization of Workflows
Figure 1: Synthesis and Coordination Logic
Caption: Synthesis pathway from carboxylic acid precursor to final bidentate metal complex.
Part 5: Characterization & Data Analysis
To validate the complex, compare the spectral data of the free ligand vs. the metal complex.
Technique
Parameter
Free Ligand (Expected)
Metal Complex (Expected)
Mechanistic Insight
FT-IR
Amide I
~1670 cm
Shift to ~1630 cm
Indicates coordination via Oxygen (bond weakening).
FT-IR
Quinoline
~1580 cm
Shift to ~1560 cm
Indicates coordination via Ring Nitrogen.
FT-IR
Amide
~3300-3150 cm
Unchanged / Sharpened
N-H is not deprotonated in neutral conditions.
H-NMR
H-2 Proton
~9.2 ppm
Downfield Shift ()
Deshielding due to electron density donation to metal.
UV-Vis
~240, 300 nm ()
New Band > 400 nm
d-d transition (Ligand Field) or MLCT.
Part 6: Applications & References
Anticancer (ATM Kinase Inhibition)
Quinoline-3-carboxamides are established inhibitors of the ATM Kinase pathway, which cancer cells use to repair DNA double-strand breaks caused by radiation.[2]
Mechanism: The planar quinoline core intercalates DNA or binds the ATP pocket of the kinase. Metalation (particularly with Cu
) can enhance affinity via electrostatic interaction with the phosphate backbone or by fixing the ligand in a bioactive conformation.
Protocol: Test cytotoxicity against HCT116 or MDA-MB-468 cell lines using an MTT assay.
Antimicrobial (Chelation Theory)
Based on Overtone’s concept and Tweedy’s Chelation Theory , the lipophilicity of the central metal ion increases upon chelation (delocalization of
-electrons). This facilitates permeation through the lipid membrane of bacteria.
Target: S. aureus (Gram +) and E. coli (Gram -).
References
Synthesis of Quinoline-3-carboxamides (ATM Inhibitors)
Title: Discovery of Novel 3-Quinoline Carboxamides as Potent, Selective, and Orally Bioavailable Inhibitors of Ataxia Telangiectasia Mutated (ATM) Kinase.[3][4]
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: 8-Chloroquinoline-3-carboxamide Synthesis
Overview & Core Strategy
Subject: Optimization of 8-Chloroquinoline-3-carboxamide Synthesis
Target Scaffold: 3-Carboxamide-substituted Quinoline (8-position chlorinated)
Primary Challenge: The electron-withdrawing chlorine atom at the 8-position deactivates the aniline starting material, leading to sluggish condensation and "tar" formation during the critical thermal cyclization step.
Strategic Route: The Gould-Jacobs Reaction is the industry standard for this scaffold but requires modification for electron-deficient anilines.
Step 1: Condensation of 2-chloroaniline with Diethyl ethoxymethylenemalonate (EMME).
Step 2: Thermal Cyclization to the 4-hydroxyquinoline-3-ester.
Step 3: Saponification to the carboxylic acid.
Step 4: Activation (Acid Chloride) and Amidation.
Visual Workflow
The following diagram outlines the critical decision points and reaction pathway.
Caption: Optimized Gould-Jacobs pathway highlighting the critical divergence at Step 2 to avoid polymerization (tar).
Module 1: The Gould-Jacobs Protocol (Optimized)
Step 1: Condensation (Enamine Formation)
The Challenge: 2-Chloroaniline is less nucleophilic than unsubstituted aniline. The reaction with EMME is slower and reversible.
Protocol:
Mix 1.0 eq of 2-chloroaniline and 1.1 eq of Diethyl ethoxymethylenemalonate (EMME).
Heat to 110–120°C .
Critical Control: You must remove the ethanol byproduct to drive equilibrium. Use a Dean-Stark trap or continuous vacuum distillation.
Endpoint: Solidification of the reaction mixture (formation of the enamine).
Recrystallization: Do not carry crude "oil" to the next step. Recrystallize from Hexane/Ethanol to get the pure enamine solid.
Step 2: Cyclization (The Yield Killer)
The Challenge: The standard protocol uses Dowtherm A at 250°C. For 8-chloro derivatives, this high temperature often leads to oxidative polymerization ("black tar") before cyclization occurs.
Option A: Standard (Dowtherm A)
Add enamine to boiling Dowtherm A (
C) portion-wise.
Risk: High probability of yield loss (<40%).
Option B: Recommended (Eaton’s Reagent)
Reagent: 7.7 wt%
in Methanesulfonic acid.
Temp: 70–90°C.
Mechanism: Acid-mediated cyclization allows for significantly lower temperatures, preserving the sensitive chloro-quinoline scaffold.
Workup: Quench into ice water; the ester precipitates as a solid.
Step 3 & 4: Hydrolysis & Amidation
Hydrolysis: Reflux ester in 10% NaOH (2 hrs). Acidify with HCl to pH 2. Filter the carboxylic acid.[1][2]
Activation: Reflux the carboxylic acid in Thionyl Chloride (
) with a catalytic drop of DMF.
Note: Do not use peptide coupling agents (EDC/HATU) here; the steric bulk of the quinoline makes them inefficient. The Acid Chloride is robust.
Amidation: Evaporate excess
. Dissolve residue in dry DCM. Bubble anhydrous gas or add at C.
Troubleshooting Guide (Q&A)
Phase 1: Condensation Issues
Q: My condensation reaction (Aniline + EMME) stays as an oil and doesn't solidify. Why?
Diagnosis: Incomplete reaction due to ethanol retention.
Fix: The reaction is an equilibrium. If ethanol is not removed, it pushes back to starting materials. Increase temperature to 120°C and apply slight vacuum (200 mbar) to strip ethanol.
Validation: Take an NMR.[3] If you see the ethoxy triplet/quartet of EMME but no vinyl proton shift (~8.5 ppm), the reaction hasn't happened.
Phase 2: Cyclization Failures
Q: During cyclization in Dowtherm A, the mixture turned into a black tar. Can I save it?
Diagnosis: Thermal polymerization. The 8-chloro substituent destabilizes the ring at
C.
Fix: You cannot recover the tar. Switch to Option B (Eaton's Reagent) . If you must use Dowtherm, ensure the solvent is boiling before adding the enamine, and add the enamine slowly (solid addition funnel) to keep the concentration low (high dilution principle).
Q: I used Eaton's reagent, but the yield is still low.
Diagnosis: Moisture contamination.
is extremely hygroscopic.
Fix: Ensure the Eaton's reagent is fresh. Run the reaction under Nitrogen.
Phase 3: Amidation & Purification
Q: The conversion from Acid to Amide is <50%.
Diagnosis: Hydrolysis of the Acid Chloride intermediate.
Fix: After refluxing in
, you must remove all traces of thionyl chloride (azeotrope with toluene) before adding the ammonia source. Any residual will react with ammonia to form violent byproducts or hydrolyze the intermediate back to the acid upon aqueous workup.
Q: How do I remove the 4-hydroxy impurity?
Context: The "4-hydroxy" group is actually a tautomer of the 4-quinolone.
Fix: If your target is the 4-chloro-3-carboxamide (fully aromatized), you need a
step. If your target retains the 4-oxo/hydroxy functionality, purification is best achieved by dissolving the crude product in hot DMF and precipitating with water.
Data & Specifications
Parameter
Standard (Dowtherm)
Optimized (Eaton's Reagent)
Temperature
250°C
70–90°C
Time
30–60 min
2–4 hours
Typical Yield (8-Cl)
30–45%
65–80%
Workup
Dilution with Hexane (messy)
Quench in Ice Water (clean precipitate)
Scalability
Low (Safety hazard at high T)
High
References
Gould, R. G., & Jacobs, W. A. (1939). The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines.[4] Journal of the American Chemical Society, 61(10), 2890–2895. Link
Meth-Cohn, O., Narine, B., & Tarnowski, B. (1981). A Versatile New Synthesis of Quinolines and Related Fused Pyridines. Part 5. The Synthesis of 2-Chloroquinoline-3-carbaldehydes. Journal of the Chemical Society, Perkin Transactions 1, 1520–1530. Link
Eaton, P. E., Carlson, G. R., & Lee, J. T. (1973). Phosphorus Pentoxide-Methanesulfonic Acid. A Convenient Alternative to Polyphosphoric Acid. The Journal of Organic Chemistry, 38(23), 4071–4073. Link
Li, J. J. (2014).[5] Gould–Jacobs Reaction.[3] In: Name Reactions. Springer, Cham. (Standard reference for mechanism and variations).
Technical Support Center: Navigating Steric Challenges in the Functionalization of 8-Substituted Quinolines
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, actionable solutions for one of the more persistent challenges in synth...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, actionable solutions for one of the more persistent challenges in synthetic chemistry: overcoming the steric hindrance associated with reactions at the C8 position of the quinoline ring. 8-Substituted quinolines are critical scaffolds in medicinal chemistry, materials science, and catalysis.[1] However, their synthesis is often hampered by the steric clash between the C8 substituent and the peri C7-hydrogen, which can impede catalyst approach, substrate binding, and productive bond formation.
This resource combines troubleshooting advice, detailed protocols, and mechanistic insights to help you navigate these complexities and achieve your synthetic goals.
Part 1: Frequently Asked Questions (FAQs) - Understanding the Core Problem
This section addresses the fundamental principles governing the reactivity of 8-substituted quinolines.
Q1: Why are cross-coupling and C-H activation reactions at the C8-position of quinoline so sterically challenging?
A: The primary obstacle is the steric repulsion from the hydrogen atom at the C7 position, often called the "peri-hydrogen." In a typical catalytic cycle for reactions like Suzuki or Buchwald-Hartwig amination, a bulky metal-ligand complex must approach the C8 position.[2] The C7-H bond physically obstructs this approach, increasing the activation energy for key steps like oxidative addition and reductive elimination. This steric clash destabilizes the transition states, leading to slow reaction rates, low yields, or complete reaction failure.
Q2: How does the quinoline nitrogen influence C8-functionalization?
A: The quinoline nitrogen is a double-edged sword. It possesses a lone pair of electrons that can act as an endogenous directing group, coordinating to the metal catalyst and positioning it near the C8-H bond.[3][4][5] This chelation assistance is crucial for many C-H activation reactions, as it helps form a stable five-membered metallacycle intermediate.[6] However, this same coordinating ability can sometimes lead to catalyst inhibition or promote undesired side reactions if not properly controlled.
Q3: My reaction with an 8-bromoquinoline has failed, while the same reaction with 3-bromopyridine worked perfectly. Is steric hindrance the likely culprit?
A: Yes, this is a classic indicator of steric hindrance. Common symptoms of a sterically hindered reaction include:
No Reaction or Low Conversion: The most common outcome.
Hydrodehalogenation: The starting material is consumed, but the desired product is not formed. Instead, the halogen is replaced by a hydrogen atom. This often occurs when the reductive elimination step is slow, allowing side pathways like β-hydride elimination to dominate.[7]
Formation of Side Products: Catalyst decomposition or reaction at other, less hindered sites may occur.
Q4: Are there strategies to make the C8 position more accessible?
A: Yes. One highly effective, though substrate-dependent, strategy is the use of quinoline N-oxides. The N-oxide oxygen atom acts as a powerful directing group, and its presence can alter the electronic and steric environment of the quinoline core.[3] This modification has been shown to enable palladium-catalyzed C-H arylations with high selectivity for the C8 position, a feat that is difficult with the parent quinoline.[1][8][9][10]
Part 2: Troubleshooting Guides & Strategic Solutions
This section provides specific, actionable advice for common experimental failures, structured in a question-and-answer format.
Problem Area 1: Failed Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig)
"My Suzuki-Miyaura coupling of 8-bromoquinoline with an arylboronic acid is giving me less than 10% yield. I've tried standard conditions (Pd(PPh₃)₄, Na₂CO₃, Toluene/H₂O). What should I do next?"
This is a very common issue. The tetrakis(triphenylphosphine)palladium(0) catalyst is often inefficient for sterically demanding substrates. The key to success lies in optimizing the catalyst system—specifically the ligand—and the reaction conditions.
Below is a decision-making workflow to systematically troubleshoot your reaction.
Caption: A systematic workflow for troubleshooting sterically hindered Suzuki-Miyaura couplings.
Step 1: Ligand Selection is Paramount
The primary cause of failure is often an inadequate ligand that cannot stabilize the bulky transition state. Switch from simple phosphines to modern, specialized ligands designed for hindered substrates.
Ligand Class
Example(s)
Key Advantage for Hindered Substrates
Biaryl Monophosphines
SPhos, XPhos, RuPhos
Bulky and electron-rich, these ligands promote the difficult reductive elimination step from the sterically crowded Pd(II) intermediate.[11][12]
N-Heterocyclic Carbenes (NHCs)
IPr, SIMes
These have flexible steric bulk, allowing them to accommodate hindered substrates during oxidative addition while still promoting reductive elimination.[13]
Ferrocene-Based Ligands
dppf
Bidentate ligands like dppf can prevent catalyst decomposition and accelerate the catalytic cycle.[14]
Recommendation: Start by screening a biarylphosphine ligand like SPhos or XPhos. They are often the first choice for challenging couplings.
Step 2: Employ a Modern Palladium Pre-catalyst
Instead of air-sensitive Pd(0) sources, use air-stable Pd(II) pre-catalysts. These form the active Pd(0) species in situ with high efficiency.
Recommended Pre-catalysts: BrettPhos Pd G3, XPhos Pd G3. These are complexes where the ligand is already bound to palladium, ensuring the correct ligand:metal ratio.
Step 3: Optimize Base and Solvent
Base: For sterically hindered couplings, a weaker base like potassium phosphate (K₃PO₄) is often superior to stronger bases like sodium carbonate or cesium carbonate. It can minimize side reactions.
Solvent: Aprotic polar solvents like 1,4-dioxane or THF are often more effective than biphasic toluene/water systems for these challenging reactions.
Step 4: Increase Energy Input with Microwave Irradiation
If thermal heating is insufficient, microwave irradiation can provide rapid, uniform heating to overcome high activation barriers.[15][16][17] Reactions that take hours conventionally can often be completed in minutes, minimizing thermal decomposition.[18][19]
Problem Area 2: Failed Direct C-H Functionalization
"I am attempting a direct C8-arylation of 8-methylquinoline using Pd(OAc)₂ but only see starting material. How can I promote this reaction?"
Direct C-H activation at the C8 position relies on the nitrogen atom to direct the catalyst.[3][20] Success requires a carefully chosen catalytic system that favors the formation of the cyclometalated intermediate.
Use a Quinoline N-Oxide: As mentioned in the FAQs, converting the quinoline to its N-oxide derivative is a powerful strategy. The N-oxide oxygen acts as a more effective directing group for palladium, often switching selectivity from C2 to C8.[1][8][9][10]
Employ a More Reactive Catalyst: While Palladium is common, other transition metals are often more effective for challenging C-H activations.
Rhodium(III): Catalysts like [Cp*RhCl₂]₂ are highly effective for C-H activation directed by a nitrogen atom.
Ruthenium(II): Ruthenium catalysts are also well-established for C8-functionalization of quinolines and related heterocycles.[21]
Additives are Crucial: Many C-H activation cycles require an oxidant to regenerate the active catalyst.
Silver Salts (AgOAc, Ag₂CO₃): Often used as both an oxidant and a halide scavenger.
Copper(II) Acetate (Cu(OAc)₂): Can serve as a co-catalyst or re-oxidant.
Caption: Key strategies to enable challenging C8 C-H functionalization reactions.
Part 3: Field-Proven Experimental Protocol
This section provides a detailed, step-by-step protocol for a challenging Suzuki-Miyaura coupling, incorporating the principles discussed above.
Protocol: Suzuki-Miyaura Coupling of 8-Bromoquinoline with a Sterically Hindered Boronic Acid
Reaction:
(Self-generated image, for illustrative purposes)
Nitrogen or Argon atmosphere (glovebox or Schlenk line)
Procedure:
Vessel Preparation: To a flame-dried Schlenk flask or microwave vial equipped with a magnetic stir bar, add 8-bromoquinoline (e.g., 208 mg, 1.0 mmol), 2,6-dimethylphenylboronic acid (225 mg, 1.5 mmol), and potassium phosphate (637 mg, 3.0 mmol).
Catalyst Addition: In a glovebox, add the XPhos Pd G3 pre-catalyst (17 mg, 0.02 mmol) and additional XPhos ligand (9.5 mg, 0.02 mmol). Note: Adding a slight excess of ligand can sometimes prevent catalyst decomposition.
Solvent Addition: Add anhydrous 1,4-dioxane (5 mL) to the flask.
Degassing: Seal the vessel, remove it from the glovebox (if used), and subject it to three cycles of vacuum/backfill with nitrogen or argon.
Reaction:
Conventional Heating: Place the flask in a preheated oil bath at 100-110 °C. Stir vigorously for 12-24 hours.
Microwave Heating: Place the sealed microwave vial in the microwave reactor. Heat to 120 °C for 30-60 minutes.
Monitoring: Monitor the reaction progress by TLC or LC-MS by taking small aliquots.
Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL). Separate the layers. Wash the organic layer with brine (2 x 15 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purification: Purify the crude residue by column chromatography on silica gel to obtain the desired 8-(2,6-dimethylphenyl)quinoline.
References
D. Shabashov, O. Daugulis. Palladium-Catalyzed C8-Selective C–H Arylation of Quinoline N-Oxides: Insights into the Electronic, Steric, and Solvation Effects on the Site Selectivity by Mechanistic and DFT Computational Studies. ACS Catalysis. [Link]
Y. Imanishi, et al. Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction. Dalton Transactions. [Link]
J. Wencel-Delord, F. Glorius. Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. Molecules. [Link]
F. Doraghi, et al. Transition Metal-Catalyzed C-H Activation/Functionalization of 8-Methylquinolines. Chemistry–A European Journal. [Link]
D. Shabashov, O. Daugulis. Palladium-Catalyzed C8-Selective C–H Arylation of Quinoline N-Oxides: Insights into the Electronic, Steric, and Solvation Effects on the Site Selectivity by Mechanistic and DFT Computational Studies. National Institutes of Health. [Link]
F. Doraghi, et al. Transition Metal‐Catalyzed C−H Activation/Functionalization of 8‐Methylquinolines. ChemCatChem. [Link]
Recent advances in the reactions of C8-functionalization of substituted tetrahydroquinolines under ruthenium catalyst. ResearchGate. [Link]
J. Wencel-Delord, F. Glorius. Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. MDPI. [Link]
D. Shabashov, O. Daugulis. Palladium-Catalyzed C8-Selective C-H Arylation of Quinoline N-Oxides: Insights into the Electronic, Steric and Solvation Effects on the Site-Selectivity by Mechanistic and DFT Computational Studies. PubMed. [Link]
S. Das, et al. Synthesis of quinoline mimics via C–H bond functionalization of quinoline: a review on recent progress. Organic & Biomolecular Chemistry. [Link]
D. Shabashov, O. Daugulis. Palladium-Catalyzed C8-Selective C–H Arylation of Quinoline N-Oxides: Insights into the Electronic, Steric, and Solvation Effects on the Site Selectivity by Mechanistic and DFT Computational Studies. ACS Publications. [Link]
S. Caddick, R. Fitzmaurice. Microwave-assisted heterocyclic synthesis. ResearchGate. [Link]
Pd‐catalyzed Suzuki‐Miyaura coupling of steric hindered aryl chlorides... ResearchGate. [Link]
G. Altenhoff, et al. An N-Heterocyclic Carbene Ligand with Flexible Steric Bulk Allows Suzuki Cross-Coupling of Sterically Hindered Aryl Chlorides at Room Temperature. Organic Chemistry Portal. [Link]
Y. Ben-David, D. Milstein. Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. The Royal Society of Chemistry. [Link]
M. Nüchter, et al. Microwave Assisted Organic Synthesis. Thieme. [Link]
S. Singh, et al. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. National Institutes of Health. [Link]
S. Das, et al. Directing group-assisted C–H functionalization of 2-arylbenzo[f]isoquinoline: a robust route to decumbenine B analogues with photophysical applications. RSC Publishing. [Link]
Microwave Mediated Synthesis in Pharmaceutical Chemistry. RASAYAN Journal of Chemistry. [Link]
S. Singh, et al. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. National Institutes of Health. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Solubility Enhancement & Assay Compatibility
Document ID: TSC-8CQC-SOL-001
Last Updated: 2025-10-24
Audience: Assay Development Scientists, Medicinal Chemists
Introduction: The "Brick Dust" Challenge
Welcome to the Technical Support Center. You are likely accessing this guide because you are observing precipitation, inconsistent IC50 values, or "flat-lining" dose-response curves with 8-Chloroquinoline-3-carboxamide .
This compound presents a classic "Brick Dust" physicochemical profile.
High Crystal Lattice Energy: The 3-carboxamide group creates a strong intermolecular hydrogen-bonding network, leading to a high melting point and resistance to dissolution.
High Lipophilicity (LogP > 2.5): The 8-chloroquinoline core is planar and hydrophobic, driving aggregation in aqueous media.
Weak Basicity: The quinoline nitrogen is electron-deficient due to the 8-chloro and 3-carboxamide electron-withdrawing groups (EWGs). This suppresses protonation at physiological pH, rendering pH adjustment ineffective for solubility enhancement.
This guide provides validated protocols to overcome these barriers without compromising assay integrity.
Module 1: Stock Solution Preparation (The Foundation)
Critical Warning: 8-Chloroquinoline-3-carboxamide is hygroscopic in solution. Water uptake into DMSO stocks decreases solubility power, causing "micro-precipitation" that is invisible to the naked eye but devastating to assay reproducibility.
Concentration Target: 10 mM or 20 mM (Avoid >50 mM to prevent crashing upon freeze-thaw).
Storage: -20°C in amber glass vials (Teflon-lined caps). Avoid polystyrene.
Step-by-Step:
Weigh compound into a glass vial.
Add anhydrous DMSO to achieve target concentration.
Vortex for 30 seconds.
Sonicate at 40°C for 10 minutes. Note: Heat is required to break the crystal lattice energy derived from the carboxamide stacking.
Visually inspect for "schlieren" lines (swirls), indicating incomplete dissolution.
Module 2: Assay-Ready Solubilization Strategies
Direct addition of DMSO stock to aqueous media often causes immediate precipitation. Use one of the following strategies based on your assay tolerance.
Strategy 1: The "Intermediate Dilution" Method (Standard)
Best for: High-throughput screening (HTS) and enzymatic assays.
This method prevents the "solvent shock" that occurs when a hydrophobic stock hits a 100% aqueous buffer.
Figure 1: Step-down dilution workflow to mitigate precipitation shock.
Best for: Cell-based assays and sensitive protein interactions.
Hydroxypropyl-β-Cyclodextrin (HP-β-CD) encapsulates the hydrophobic quinoline ring, shielding it from water while maintaining a hydrophilic exterior.
Protocol:
Prepare a 20% (w/v) HP-β-CD stock solution in water or buffer.
Dissolve the compound in DMSO (e.g., 20 mM).
Add the DMSO stock to the HP-β-CD solution slowly with vortexing.
Incubate at room temperature for 30 minutes to allow equilibrium complexation.
Dilute this complex into your assay media.
Comparative Data: Solubilizer Performance
Solubilizer
Max Solubility (µM)
Assay Risk
Recommendation
Pure Buffer (pH 7.4)
< 5 µM
Precipitation
Avoid
5% DMSO
~50 µM
Enzyme inhibition
Limit to <1%
0.1% Tween-20
~100 µM
Bubble formation
Good for HTS
10% HP-β-CD
>500 µM
Low toxicity
Highly Recommended
Module 3: Troubleshooting & Diagnostics
Decision Tree: Resolving Precipitation
Use this logic flow to diagnose solubility failures during assay development.
Figure 2: Diagnostic workflow for selecting the correct solubility enhancer.
Frequently Asked Questions (FAQs)
Q1: Can I use acid to dissolve the compound?A: Generally, no . The 8-chloro substituent significantly lowers the pKa of the quinoline nitrogen (estimated pKa < 3). You would need to drop the pH below 2 to achieve full ionization, which is incompatible with most biological assays [1].
Q2: My IC50 curve is bell-shaped. Is this solubility related?A: Yes. This is a classic sign of precipitation at high concentrations. As concentration increases, the compound aggregates, effectively reducing the free concentration available to bind the target. Switch to Strategy 2 (Cyclodextrin) to linearize the dose-response [2].
Q3: How do I validate that the compound is actually soluble?A: Do not rely on visual inspection. Use Nephelometry (light scattering) or measure UV absorbance at 280/320 nm after centrifugation. If the absorbance drops significantly after spinning the plate (3000 x g for 10 min), your compound has precipitated.
Q4: Is this compound light-sensitive?A: Quinolines can undergo photodegradation. While the 8-chloro group adds some stability, it is best practice to use amber tubes and minimize exposure to direct UV light during stock preparation [3].
References
BenchChem Technical Review. (2025). Overcoming poor solubility of quinoline derivatives in reactions. Retrieved from
Savjani, K. T., et al. (2012). Drug Solubility: Importance and Enhancement Techniques.[1][2] ISRN Pharmaceutics. (Discusses Cyclodextrin complexation mechanisms). Retrieved from
PubChem Compound Summary. (2025). 8-Chloroquinoline-3-carboxamide Structure and Properties. Retrieved from
Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. (Validation of HP-β-CD for lipophilic drugs). Retrieved from
Technical Support Center: Amide Bond Formation in Electron-Deficient Quinolines
Welcome to the technical support center for troubleshooting amide bond formation with electron-deficient quinolines. This guide is designed for researchers, scientists, and drug development professionals to diagnose and...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for troubleshooting amide bond formation with electron-deficient quinolines. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common experimental challenges. The inherent electronic properties of these quinoline systems can render standard amide coupling protocols ineffective, leading to frustration and project delays. This resource provides in-depth, field-proven insights to navigate these synthetic hurdles.
I. Understanding the Core Challenge: The "Deactivated" System
Electron-deficient quinolines, often substituted with electron-withdrawing groups (e.g., -NO₂, -CF₃, -CN, or additional nitrogen atoms within the ring system), present a dual challenge for amide bond formation.
Reduced Nucleophilicity of the Amine: If the amine functionality is directly attached to the electron-deficient quinoline ring, its nucleophilicity is significantly diminished. The lone pair of electrons on the nitrogen is delocalized into the aromatic system, making it a weaker nucleophile and less likely to attack an activated carboxylic acid.
Reduced Basicity: The electron-deficient nature of the quinoline ring also reduces the basicity of the amine. This can be problematic as many amide coupling reactions require a basic environment to proceed efficiently.
Conversely, when coupling an electron-deficient quinoline carboxylic acid with an amine, the electron-withdrawing groups on the quinoline ring can make the carboxylic acid more reactive. However, challenges can still arise, particularly with unreactive amines.
II. Frequently Asked Questions (FAQs)
Question 1: My standard amide coupling reaction (e.g., using HATU/DIPEA) with an electron-deficient aminoquinoline is failing or giving very low yields. What is the likely cause?
Answer: The most probable cause is the low nucleophilicity of your aminoquinoline. Standard coupling conditions using common aminium/uronium salts like HATU or HBTU rely on the amine being sufficiently nucleophilic to attack the activated carboxylic acid ester.[1][2] When the amine is highly electron-deficient, this crucial step becomes exceedingly slow or may not occur at all. You may observe the formation of the activated ester by LCMS, but no product formation.[2]
Question 2: What are the best types of coupling reagents for electron-deficient quinolines?
Answer: For challenging couplings involving electron-deficient amines, more potent activating agents are often necessary. Consider the following hierarchy of reagents:
Phosphonium Salts: Reagents like PyBOP and PyAOP can be more effective than their aminium counterparts for difficult couplings.[3][4] An advantage of phosphonium salts is that they do not react with the free amino group of the amine component.[5]
Acyl Halide Formation: Converting the carboxylic acid to a more reactive acyl chloride or fluoride is a classic and highly effective strategy.[5][6][7][8]
Acyl Chlorides: Reagents like thionyl chloride (SOCl₂) or oxalyl chloride can be used. SOCl₂ at elevated temperatures is a powerful option but may lead to side reactions with sensitive functional groups.[2]
Acyl Fluorides: These are generally more stable than acyl chlorides and can be generated in situ using reagents like Cyanuric Fluoride or BTFFH, proving effective where other methods fail.[6][7][8]
Mixed Anhydrides: Activation of the carboxylic acid with isobutyl chloroformate to form a mixed anhydride is another powerful method.[3]
Question 3: I'm observing multiple side products. What could be happening?
Answer: Side reactions are common in difficult amide couplings. Some possibilities include:
Anhydride Formation: With some activating agents, the carboxylic acid can react with itself to form a symmetric anhydride, which may or may not be reactive enough to couple with your amine.[2][9]
Racemization: If your carboxylic acid has a chiral center, harsh activation conditions or the use of certain bases can lead to racemization. Adding HOBt or Oxyma can help suppress this.[4][5]
Reaction with Solvent: Highly reactive intermediates, like acyl chlorides, can sometimes react with nucleophilic solvents.
III. Troubleshooting Guide: A Structured Approach
The following diagram outlines a decision-making workflow for troubleshooting your amide coupling reaction.
Caption: A decision-making workflow for troubleshooting difficult amide bond formations.
Quantitative Data Summary: Coupling Reagent Comparison
The table below summarizes common coupling reagents and their suitability for reactions with electron-deficient quinolines.
Coupling Reagent Class
Examples
Suitability for Electron-Deficient Systems
Key Considerations
Carbodiimides
DCC, EDC, DIC
Low to Moderate
Often require additives like HOBt or DMAP.[1][3][4] EDC is preferred for easier workup as its urea byproduct is water-soluble.[4]
Aminium/Uronium Salts
HATU, HBTU, TBTU
Low to Moderate
May be ineffective for highly deactivated amines.[2] HATU can be more effective than HBTU due to the 7-aza-benzotriazole leaving group.[10]
Phosphonium Salts
PyBOP, PyAOP
Moderate to High
Generally more reactive than aminium salts. Byproduct (HMPA with BOP) can be carcinogenic; PyBOP is a safer alternative.[4]
Acyl Halide Precursors
SOCl₂, Oxalyl Chloride, Cyanuric Fluoride
High
Most reactive, but conditions can be harsh.[2] Acyl fluorides offer a good balance of reactivity and stability.[6][7][8]
Other
T3P, CDI
Moderate
T3P (propylphosphonic anhydride) is effective and has water-soluble byproducts.[2] CDI (Carbonyldiimidazole) requires heating for unreactive amines.[2]
IV. Detailed Experimental Protocols
Protocol 1: EDC/DMAP/HOBt Coupling for Moderately Deactivated Systems
This protocol enhances the standard EDC/HOBt coupling with DMAP, which acts as an acyl transfer agent to form a highly reactive acyliminium ion intermediate, potentially accelerating the reaction with an electron-deficient amine.[1]
Preparation: To a solution of the carboxylic acid (1.0 eq) in an anhydrous aprotic solvent (e.g., CH₃CN or CH₂Cl₂), add HOBt (0.1 eq) and DMAP (1.0 eq).
Activation: Add EDC (1.0 eq) to the mixture and stir at room temperature for 15-30 minutes.
Coupling: Add the electron-deficient aminoquinoline (1.1 eq) to the reaction mixture.
Reaction: Stir the reaction at room temperature for 12-24 hours, monitoring by TLC or LCMS. If the reaction is sluggish, gentle heating (40-50 °C) may be applied.
Workup: Upon completion, dilute the reaction with an organic solvent and wash sequentially with aqueous acid (e.g., 1N HCl), aqueous base (e.g., sat. NaHCO₃), and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by column chromatography.
Protocol 2: Acyl Chloride Formation for Highly Deactivated Systems
This two-step protocol is for particularly challenging substrates where standard coupling reagents have failed.
Step A: Formation of the Acyl Chloride
Setup: To a round-bottom flask containing the carboxylic acid (1.0 eq), add anhydrous DCM or DCE. If the starting material is not sensitive, neat thionyl chloride (SOCl₂) can be used.
Reagent Addition: Add oxalyl chloride (1.5 - 2.0 eq) dropwise at 0 °C, followed by a catalytic amount of DMF (1-2 drops). Alternatively, use thionyl chloride (2.0 - 5.0 eq) and heat the mixture to reflux for 1-3 hours.
Completion: Monitor the reaction by observing the cessation of gas evolution. Once complete, remove the excess oxalyl chloride or SOCl₂ in vacuo. The resulting acyl chloride is often used immediately in the next step without purification.
Step B: Amide Formation
Setup: Dissolve the electron-deficient aminoquinoline (1.0 eq) in an anhydrous aprotic solvent (e.g., DCM, THF, or pyridine) and cool to 0 °C. Add a non-nucleophilic base like triethylamine or DIPEA (2.0-3.0 eq).
Coupling: Dissolve the crude acyl chloride from Step A in a minimal amount of anhydrous DCM and add it dropwise to the amine solution at 0 °C.
Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring by TLC or LCMS.
Workup: Quench the reaction by the slow addition of water or sat. NaHCO₃ solution. Extract the product with an organic solvent, wash with brine, dry over Na₂SO₄, and concentrate. Purify by column chromatography.
V. Mechanistic Insights: Why Standard Methods Fail
The core of the issue lies in the reaction kinetics. Amide coupling is a competition between the desired reaction (amine attacking the activated acid) and undesired pathways (decomposition of the activated species, side reactions).
Caption: Kinetic competition in amide coupling with electron-deficient amines.
For electron-deficient amines, the rate constant for coupling (k_coupling) is very small. If the rate of decomposition or side reactions (k_decomp) is comparable to or faster than k_coupling, the reaction will yield little to no desired product. The strategies outlined in this guide are designed to dramatically increase k_coupling by employing more reactive intermediates.
References
Umehara, A., et al. (2023). Optimized Amide Bond Reaction Using Heterocyclic Compounds and Carboxylic Acid. Available at: [Link]
Li, J.-H., et al. (2024). Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. MDPI. Available at: [Link]
AlphaGalileo. (2023). Optimized Amide Bond Reaction Using Heterocyclic Compounds and Carboxylic Acid. Available at: [Link]
MacMillan, D. W. C., et al. (2023). Formal Cross-Coupling of Amines and Carboxylic Acids to Form sp3–sp2 Carbon–Carbon Bonds. Journal of the American Chemical Society. Available at: [Link]
Not Voodoo. (2014). Could you suggest me a good coupling method for amide synthesis between tetrahydroisoquinoline and a carboxylic acid? Chemistry Stack Exchange. Available at: [Link]
Dabhi, R. C., et al. (2022). Process optimization for acid-amine coupling: a catalytic approach. Current Chemistry Letters. Available at: [Link]
HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Available at: [Link]
El-Faham, A., et al. (2022). Quinoline Derivatives with Different Functional Groups: Evaluation of Their Catecholase Activity. MDPI. Available at: [Link]
Organic Synthesis. (n.d.). Acid-Amine Coupling using DCC. Available at: [Link]
Tummatorn, J., et al. (2021). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. Available at: [Link]
Aapptec. (n.d.). Coupling Reagents. Available at: [Link]
Wang, J., et al. (2019). An Efficient, One-Pot Transamidation of 8-Aminoquinoline Amides Activated by Tertiary-Butyloxycarbonyl. PMC. Available at: [Link]
Asif, M. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. PMC. Available at: [Link]
Dabhi, R. C., et al. (2022). Process optimization for acid-amine coupling: a catalytic approach. ResearchGate. Available at: [Link]
Kumar, A., et al. (2025). Synthesis of quinoline mimics via C–H bond functionalization of quinoline: a review on recent progress. Organic & Biomolecular Chemistry. Available at: [Link]
Various Authors. (2025). SYNTHESIS OF QUINOLINE ALKALOIDS USING AMIDES. Zenodo. Available at: [Link]
Manley, D. W., et al. (n.d.). Quinolinone synthesis via amide coupling and enol condensation. ResearchGate. Available at: [Link]
Chemistry Steps. (n.d.). Amides from Carboxylic Acids-DCC and EDC Coupling. Available at: [Link]
Lundgren, R. J., et al. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. Available at: [Link]
Martinez, A., et al. (2024). Amine moieties play different roles as electron-donating groups on quinoline derivatives. ResearchGate. Available at: [Link]
Dixon, D. J., et al. (2026). Silver-Catalyzed Enantioselective and Diastereoselective Aldol Reaction of α-Isocyanoacetates with Aldehydes Enabled by Cinchona-Derived Amide Adamantylphosphine Ligands. The Journal of Organic Chemistry. Available at: [Link]
Reddit r/Chempros. (2021). Tips and tricks for difficult amide bond formation?. Available at: [Link]
Liu, W.-B., et al. (2026). Copper-Catalyzed Enantioconvergent Radical Deborylative Coupling of Racemic Benzylboronic Esters with Alkynes and Alkenylboronic Esters. Journal of the American Chemical Society. Available at: [Link]
Lundgren, R. J., et al. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. ResearchGate. Available at: [Link]
Ogiwara, Y., et al. (2019). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. PMC. Available at: [Link]
Lundgren, R. J., et al. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Semantic Scholar. Available at: [Link]
Dembinski, R., et al. (2025). A New Strategy for the Synthesis of Pyridine Amides, Phosphorylated Quinoline Amides and Their Thio-Analogues. ResearchGate. Available at: [Link]
Maulide, N., et al. (2019). Challenges and Breakthroughs in Selective Amide Activation. PMC. Available at: [Link]
LibreTexts Chemistry. (n.d.). 13.4. Reaction Rates and Relative Reactivity. Available at: [Link]
The purification of 8-chloroquinoline-3-carboxamide presents a unique challenge due to the competing electronic effects on the quinoline ring. The 8-chloro substituent (electron-withdrawing) and the 3-carboxamide group (electron-withdrawing) significantly reduce the basicity of the quinoline nitrogen compared to unsubstituted quinoline. Consequently, standard "acid-base" extractions used for general alkaloids must be modified to prevent product loss or inefficient separation.
This guide addresses the removal of common byproducts: unreacted 8-chloroquinoline-3-carboxylic acid (precursor) , inorganic salts , trace amines , and oxidative tars .
Module 1: Diagnostic Decision Matrix
Before selecting a protocol, assess the state of your crude material. Use this logic flow to determine the most efficient purification route.
Caption: Decision matrix for selecting the appropriate purification workflow based on crude solubility and impurity profile.
Module 2: Chemical Separation (Protocol A)
Target: Removal of unreacted 8-chloroquinoline-3-carboxylic acid and trace amines.
The Scientific Rationale
Unlike simple quinolines, 8-CQC is a very weak base .
Risk: Using strong acid (pH < 1) to wash away impurities may protonate the quinoline nitrogen, dragging your product into the aqueous waste.
Solution: We utilize the acidity of the impurity (Carboxylic Acid pKa ~4) against the neutrality of the Amide.
Step-by-Step Protocol
Dissolution: Dissolve the crude solid in Ethyl Acetate (EtOAc) or Dichloromethane (DCM) .
Note: DCM is preferred for solubility, but EtOAc is better for phase separation.
Acid Removal (The Critical Step):
Wash the organic phase 2× with 5% Sodium Bicarbonate (NaHCO₃) .
Mechanism:[1][2][3][4][5][6] This deprotonates the unreacted carboxylic acid (forming the water-soluble sodium salt) while leaving the amide (neutral) in the organic layer.
Amine Removal (Optional):
If an amine catalyst or reactant was used, wash 1× with 0.5 M Citric Acid (pH ~3-4).
Warning: Do NOT use 1M HCl. The low pH of HCl could protonate the 8-CQC. Citric acid is mild enough to remove aliphatic amines without touching the electron-deficient quinoline ring.
Drying: Wash with Brine (sat. NaCl), dry over anhydrous Na₂SO₄, and concentrate in vacuo.
Module 3: Recrystallization (Protocol C)
Target: Final polishing to >98% purity.
Solvent Selection Table
Solvent System
Suitability
Notes
Ethanol (95%)
⭐⭐⭐ Best
Dissolves product at reflux; crystallizes well upon cooling.
EtOAc / Hexane
⭐⭐ Good
Good for removing non-polar impurities. Product may oil out if cooling is too rapid.
DMF / Water
⭐ Useful
Only for very stubborn, insoluble crude. High boiling point makes drying difficult.
Acetone
⚠️ Risky
High solubility; yield loss is common unless cooled to -20°C.
Procedure
Suspend the crude solid in Ethanol (10 mL/g) .
Heat to reflux (80°C) with stirring.
Titration: If the solid does not dissolve, add Ethanol dropwise until clear.
Hot Filtration: If black specks remain (inorganic salts or Pd catalyst), filter the hot solution through a pre-warmed Celite pad.
Crystallization: Remove from heat and allow to cool slowly to room temperature.
Troubleshooting: If no crystals form after 1 hour, scratch the glass or add a "seed" crystal.
Collection: Filter the white/off-white needles and wash with cold Ethanol.
Module 4: Chromatography & FAQs
Common Issues & Solutions
Q1: My product is "oiling out" instead of crystallizing.
Cause: The solution is too concentrated, or the solvent polarity is slightly off.
Fix: Re-heat the mixture to reflux and add a small amount of a co-solvent (e.g., if using Ethanol, add 5-10% Water; if using EtOAc, add Hexane dropwise). Let it cool very slowly (wrap the flask in foil).
Q2: The product spots are "tailing" on TLC plates.
Cause: Interaction between the quinoline nitrogen and acidic silanol groups on the silica.
Fix: Add 1% Triethylamine (TEA) to your mobile phase.
Recommended Mobile Phase: DCM : Methanol (95:5) + 1% TEA.
Q3: I see a persistent impurity at RRT 0.9 (Relative Retention Time).
Diagnosis: This is likely the Ethyl Ester intermediate (if synthesized via ester amidation) or the Carboxylic Acid .
Test: Run a TLC. If the spot stays at the baseline in pure DCM but moves in MeOH, it is likely the Acid. If it moves high up in pure DCM, it is the Ester.
Acid Fix: Repeat Protocol A (Bicarbonate wash).
Ester Fix: Recrystallization from Ethanol usually removes the ester (which stays in the mother liquor).
Q4: The product is colored (Yellow/Brown) even after recrystallization.
Cause: Quinolines are prone to oxidation, forming trace "quinoline-diones" or oligomers.
Fix: Dissolve the product in warm Ethanol, add Activated Charcoal (5 wt%) , stir for 15 minutes, and filter through Celite while hot.
Resolving NMR signal overlap in 8-substituted quinoline derivatives
Topic: Resolving NMR Signal Overlap in 8-Substituted Quinoline Derivatives Welcome to the Advanced Spectroscopy Support Hub Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Subject: Deconv...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Resolving NMR Signal Overlap in 8-Substituted Quinoline Derivatives
Welcome to the Advanced Spectroscopy Support Hub
Current Status: Operational
Support Tier: Level 3 (Senior Application Scientist)
Subject: Deconvolution of the 7.0–9.0 ppm Aromatic Region in 8-Substituted Quinolines
The Challenge: The "Crowded Region"
In 8-substituted quinoline derivatives (e.g., clioquinol analogs, 8-hydroxyquinoline ligands), the aromatic region (7.0–9.0 ppm) is notoriously difficult to interpret.[1] The 8-substituent introduces steric strain and electronic perturbation that often compresses the chemical shifts of the carbocyclic ring (H5, H6, H7) while simultaneously affecting the heterocyclic ring (H2, H3, H4) via through-space electronic effects.[1]
This guide provides a self-validating workflow to resolve these overlaps, moving from simple physical chemistry manipulations to advanced pulse sequences.
Module 1: Diagnostic Triage (J-Coupling Analysis)
Before attempting advanced acquisition, use the distinct coupling constants (
) of the quinoline scaffold to identify the "blob" components.[1] 8-substitution rarely alters the heterocyclic ring couplings ( and ), making them reliable anchors.[1]
Table 1: Characteristic Coupling Constants for Quinoline Scaffolds
Interaction
Coupling Type
Typical Value ( in Hz)
Diagnostic Utility
H2 – H3
(Vicinal)
4.0 – 4.5
Primary Anchor: Look for a doublet of doublets (dd) with this small coupling.
H3 – H4
(Vicinal)
8.0 – 8.5
Secondary Anchor: Large coupling, usually distinct.[1]
H2 – H4
(Long-range)
1.5 – 2.0
Fine structure often lost in broad peaks.
H5 – H6
(Vicinal)
7.5 – 8.5
Indistinguishable from standard benzene couplings.[1]
H6 – H7
(Vicinal)
7.0 – 8.0
Often obscured in 8-substituted derivatives.
Expert Insight: If you see a multiplet with a ~4.2 Hz splitting, that is H3 .[1] Use H3 to "walk" the ring to H2 and H4 via COSY, effectively isolating the heterocyclic ring from the problematic carbocyclic overlaps.[1]
The "Quick Fix" Protocol
Changing the solvent is the most underutilized yet powerful tool for resolving overlap.[1] We utilize the Aromatic Solvent-Induced Shift (ASIS) effect.
Mechanism: Benzene-d6 (
) molecules stack against the electron-deficient face of the quinoline ring. This shielding cone effect is non-uniform; it shifts protons located away from the substituent differently than those near it.
Why it works for 8-substituents: The substituent at position 8 disrupts the solvent shell specifically around H7 and H2, causing them to move relative to the rest of the spin system.[1]
Experimental Protocol: Solvent Titration
Baseline: Acquire 1H NMR in
(or if solubility is poor).
Titration: If overlap persists, do not simply switch to
immediately.
Step-wise: Add
to your sample in 10% increments (10 L additions).
Observation: Monitor the multiplets. You will often see the "blob" separate into distinct signals as the solvent ratio changes.[1]
Visualizing the Workflow:
Caption: Decision tree for applying Aromatic Solvent-Induced Shift (ASIS) to resolve quinoline signal overlap.
Module 3: Advanced 2D Heteronuclear Correlation
When solvent manipulation fails, we must rely on dispersing the signals into a second dimension.[1]
Strategy A: 1H-13C HSQC (The Standard)
Utility: Protons may overlap, but their attached carbons rarely do.[1]
Target: Correlate the crowded proton region (7.2–7.8 ppm) to the Carbon-13 axis.
Note: 8-substitution often shifts C-7 and C-8a distinctively, allowing you to identify H-7 indirectly.
Strategy B: 1H-15N HMBC (The "Secret Weapon")
For 8-substituted quinolines, the nitrogen (N1) environment is a critical reporter. The 8-substituent is peri- to the nitrogen.
Mechanism: An 8-substituent (especially H-bond donors like -OH or -NH2) will significantly shift the N1 signal.
Optimize for long-range coupling: Set cnst13 (coupling constant) to 6–8 Hz.
Nitrogen Carrier: ~300 ppm (check your specific spectrometer standard).[1]
Logic Flow for Assignment:
Caption: Using 1H-15N HMBC correlations to anchor the assignment of the quinoline ring system.
Module 4: Pure Shift NMR (Digital Resolution)
If you require quantitative integration (qNMR) of the overlapped region, 2D methods are insufficient because they do not provide integrals.[1] You must use Pure Shift techniques.[1]
Technique: PSYCHE (Pure Shift Yielded by Chirp Excitation) [1]
What it does: Collapses all multiplets (
) into singlets at their chemical shift center.[1]
Result: A "blob" of three overlapping multiplets becomes three distinct, integrable singlets.
Pulse Program: psyche (or push1se for Zangger-Sterk method).
Parameter sw: Maintain standard spectral width.[1]
Parameter d1 (Relaxation): Increase to 5–7 seconds (sensitivity is lower in pure shift).
Processing: Use standard Fourier Transform. The resulting spectrum will look "clean," like a decoupled 13C spectrum but for protons.[1]
FAQ: Troubleshooting Specific Issues
Q: I see a broad singlet at ~8.5 ppm that vanishes when I add D2O. Is this H-8?A: No. If it vanishes with D2O, it is an exchangeable proton (OH or NH).[1] In 8-hydroxyquinoline derivatives, the OH proton can be extremely sharp and downfield due to an intramolecular Hydrogen Bond to N1.[1]
Q: My HSQC shows two protons attached to the same carbon in the aromatic region. How is this possible?A: It is highly unlikely for an aromatic ring.[1] You are likely seeing artifactual folding .
Fix: Check your spectral width in the F1 (
) dimension.[1] If it is too narrow, a downfield carbon (like C2 at ~150 ppm) might alias on top of an upfield carbon.[1] Increase F1 SW to 220 ppm.
Q: The 1H-15N HMBC is blank. Why?A: Natural abundance
Fix 3: Ensure your coupling constant optimization (cnst13) matches the system.[1] Pyridine-like nitrogens have couplings of ~10 Hz, but if protonated/salt, this changes.[1] Try optimizing for 5 Hz.
References
Claridge, T. D. W. (2016).[1] High-Resolution NMR Techniques in Organic Chemistry. Elsevier.[1] (Chapter 5: Correlations through the Chemical Bond). [1]
BenchChem. (2025).[1][2][3][4] Technical Support Center: Troubleshooting NMR Peak Assignments for Substituted Quinolines. (Specific data on coupling constants and chemical shifts).
Foroozandeh, M., et al. (2014).[1] Ultrahigh-resolution NMR spectroscopy. Angewandte Chemie International Edition, 53(27), 6990-6992.[1] (Primary source for PSYCHE pure shift method).[1] [1]
Reich, H. J. (2024).[1] Structure Determination Using NMR: Solvent Effects. University of Wisconsin-Madison. (Detailed ASIS mechanisms).
Magritek. (2023).[1][5][6][7] Detecting Organic Nitrogen with 1H-15N HMBC Spectra. (Protocols for natural abundance 15N detection).
A Comparative Guide to HPLC Method Development for the Purity Analysis of 8-Chloroquinoline-3-carboxamide
This guide provides a comprehensive framework for developing a robust High-Performance Liquid Chromatography (HPLC) method for the purity analysis of 8-Chloroquinoline-3-carboxamide. As a compound of interest in pharmace...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive framework for developing a robust High-Performance Liquid Chromatography (HPLC) method for the purity analysis of 8-Chloroquinoline-3-carboxamide. As a compound of interest in pharmaceutical research, ensuring its purity is paramount for safety and efficacy. This document moves beyond a simple protocol, offering a comparative analysis of critical methodological choices, grounded in the physicochemical properties of the analyte and guided by established regulatory principles.
Understanding the Analyte: 8-Chloroquinoline-3-carboxamide
Structure:
Inferred Physicochemical Properties:
Property
Estimated Value/Characteristic
Rationale & Implication for HPLC Method Development
Molecular Weight
~206.62 g/mol
Influences diffusion and mass transfer in the column.
pKa
The quinoline nitrogen is weakly basic (pKa ~4-5). The amide group is generally neutral.
The basicity of the quinoline nitrogen dictates that the mobile phase pH should be controlled to ensure a consistent ionization state, which is critical for reproducible retention. A pH below the pKa will result in a positively charged molecule, which can lead to peak tailing on standard silica-based C18 columns due to interaction with residual silanols.
logP (Octanol-Water Partition Coefficient)
Estimated to be moderately polar (logP ~2-3). The carboxamide group increases polarity compared to the parent quinoline.
The moderate polarity suggests that reversed-phase chromatography will be a suitable separation mode. The compound is expected to have adequate retention on common C18 and other non-polar stationary phases.
UV Absorbance
Expected λmax around 240-250 nm and a secondary absorbance around 310-340 nm.
The quinoline ring system is a strong chromophore. Based on data for similar quinoline derivatives, monitoring at a primary or secondary maximum should provide good sensitivity for purity analysis[1][2]. A wavelength of 254 nm is a good starting point, with further optimization using a photodiode array (PDA) detector.
Strategic Approach to HPLC Method Development
Our method development will follow a logical progression, starting with column and mobile phase screening and moving towards a final, optimized method. This process is designed to be a self-validating system, where each choice is justified by experimental observation and scientific principles.
graph TD {
A[Analyte Characterization] --> B{Column & Mobile Phase Screening};
B --> C{Optimization of Critical Parameters};
C --> D[Method Validation];
D --> E[Routine Purity Analysis];
subgraph "Screening Phase"
B;
end
subgraph "Optimization Phase"
C;
end
subgraph "Validation & Application"
D;
E;
end
}
Caption: Workflow for HPLC Method Development.
Comparative Analysis of Stationary Phases
The choice of the stationary phase is the most critical factor in achieving the desired selectivity. For a moderately polar, basic compound like 8-Chloroquinoline-3-carboxamide, several reversed-phase columns could be viable. A screening of different column chemistries is highly recommended.
Stationary Phase
Principle of Interaction
Expected Performance for 8-Chloroquinoline-3-carboxamide
Recommendation
Standard C18 (End-capped)
Primarily hydrophobic interactions.
Good retention is expected. However, the basic quinoline nitrogen may interact with residual silanols, potentially causing peak tailing.
A good starting point for initial screening. Use of a low pH mobile phase can mitigate tailing.
Polar-Embedded C18 (e.g., Amide, Carbamate)
Mixed-mode interactions (hydrophobic and polar). The embedded polar group shields residual silanols.
Can provide improved peak shape for basic compounds and may offer alternative selectivity compared to standard C18 phases.[3]
Highly recommended for comparison. Often provides better peak symmetry without the need for aggressive mobile phase additives.
Phenyl-Hexyl
Hydrophobic and π-π interactions.
The aromatic quinoline ring can engage in π-π interactions with the phenyl phase, offering unique selectivity for the parent compound and related impurities.
An excellent alternative to C18, particularly if impurities have similar hydrophobicity but different aromatic character.
Pentafluorophenyl (PFP)
Multiple interaction modes including hydrophobic, π-π, dipole-dipole, and ion-exchange.
Offers complex and often orthogonal selectivity to C18 and Phenyl phases. Can be very effective for separating positional isomers.
A valuable option for resolving difficult-to-separate impurities.
Mobile Phase Optimization: The Key to Resolution and Peak Shape
The mobile phase composition, particularly its pH and organic modifier, plays a pivotal role in controlling retention and peak shape.
Choice of Organic Modifier: Acetonitrile vs. Methanol
Acetonitrile (ACN): Generally provides lower backpressure and better UV transparency at low wavelengths. It is a weaker solvent than methanol in reversed-phase, leading to longer retention times.
Methanol (MeOH): Can offer different selectivity due to its protic nature and ability to engage in hydrogen bonding. It is a stronger solvent, resulting in shorter retention times.
A comparison of gradients with both solvents is recommended during initial screening to assess changes in elution order and resolution.
The Critical Role of Mobile Phase pH
As inferred from its pKa, the ionization of the quinoline nitrogen is pH-dependent. Operating at a pH at least 2 units below the pKa (e.g., pH < 2.5-3) will ensure the analyte is consistently in its protonated form, minimizing peak shape issues arising from mixed ionization states.
Recommended Buffers:
Phosphate Buffer (e.g., Potassium Phosphate): Provides excellent buffering capacity in the low pH range.
Formic Acid or Trifluoroacetic Acid (TFA): Volatile and suitable for LC-MS applications. TFA can act as an ion-pairing agent, further improving peak shape for basic compounds, but it can also suppress MS signal and be difficult to remove from the column.
Experimental Protocol: A Step-by-Step Guide
This protocol outlines a systematic approach to developing and validating the HPLC method.
Materials and Equipment
HPLC system with a gradient pump, autosampler, column thermostat, and a Photodiode Array (PDA) detector.
8-Chloroquinoline-3-carboxamide reference standard and samples for purity testing.
HPLC columns: C18, Polar-Embedded C18, and Phenyl-Hexyl (e.g., 150 x 4.6 mm, 3.5 µm).
Preparation of Solutions
Mobile Phase A (Aqueous): Prepare a 20 mM potassium phosphate buffer and adjust the pH to 2.5 with phosphoric acid. Filter through a 0.45 µm membrane filter.
Mobile Phase B (Organic): HPLC grade acetonitrile.
Diluent: A mixture of Mobile Phase A and B (e.g., 80:20 v/v) is a good starting point.
Standard Solution: Accurately weigh and dissolve the 8-Chloroquinoline-3-carboxamide reference standard in the diluent to a concentration of approximately 0.5 mg/mL.
Sample Solution: Prepare the sample to be tested at the same concentration as the standard solution.
Initial Chromatographic Conditions for Screening
Parameter
Condition
Columns
C18, Polar-Embedded C18, Phenyl-Hexyl (150 x 4.6 mm, 3.5 µm)
Mobile Phase A
20 mM Potassium Phosphate, pH 2.5
Mobile Phase B
Acetonitrile
Gradient
10% to 90% B over 20 minutes
Flow Rate
1.0 mL/min
Column Temperature
30 °C
Detection
PDA detector, 200-400 nm (monitor at 254 nm)
Injection Volume
5 µL
Method Optimization
Based on the screening results, select the column that provides the best initial separation and peak shape. Further optimize the gradient slope, temperature, and flow rate to achieve a resolution of >2 between the main peak and its closest eluting impurity, and a tailing factor between 0.8 and 1.5 for the main peak.
graph TD {
A[Initial Screening] --> B{Select Best Column};
B --> C{Optimize Gradient};
C --> D{Fine-tune Temperature};
D --> E[Final Method];
subgraph "Optimization Loop"
C;
D;
end
}
Caption: Method Optimization Workflow.
Data Presentation and Comparison
The results from the column screening should be tabulated for a clear comparison.
Table 1: Comparative Performance of Different Stationary Phases
Stationary Phase
Retention Time (min)
Tailing Factor
Resolution (Main Peak vs. Closest Impurity)
Standard C18
12.5
1.8
1.4
Polar-Embedded C18
11.8
1.2
2.1
Phenyl-Hexyl
13.2
1.3
1.9
Note: The data presented in this table is hypothetical and for illustrative purposes.
Based on this hypothetical data, the Polar-Embedded C18 column would be selected for further optimization due to its superior peak shape and resolution.
Final Optimized HPLC Method
Column: Polar-Embedded C18 (150 x 4.6 mm, 3.5 µm)
Mobile Phase A: 20 mM Potassium Phosphate, pH 2.5
Mobile Phase B: Acetonitrile
Gradient: 20% to 70% B in 15 minutes, hold at 70% B for 2 minutes, then return to 20% B and equilibrate for 3 minutes.
Flow Rate: 1.2 mL/min
Column Temperature: 35 °C
Detection Wavelength: 254 nm
Injection Volume: 5 µL
Method Validation in Accordance with ICH Guidelines
Once the method is optimized, it must be validated to ensure it is fit for its intended purpose. The validation should be conducted according to the International Council for Harmonisation (ICH) Q2(R2) guidelines.[4][5]
Key Validation Parameters:
Specificity: The ability to assess the analyte unequivocally in the presence of potential impurities. This is typically demonstrated by peak purity analysis using a PDA detector and by spiking the sample with known impurities.
Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A minimum of five concentrations should be used to establish linearity.
Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.
Accuracy: The closeness of the test results to the true value. This is typically assessed by analyzing samples with known concentrations of the analyte (e.g., by spiking the placebo with the active ingredient).
Precision:
Repeatability (Intra-assay precision): The precision under the same operating conditions over a short interval of time.
Intermediate Precision (Inter-assay precision): Expresses within-laboratory variations (different days, different analysts, different equipment).
Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.
Conclusion
The development of a robust and reliable HPLC method for the purity analysis of 8-Chloroquinoline-3-carboxamide is a systematic process that relies on a thorough understanding of the analyte's properties and the principles of chromatography. By comparing different stationary phases and optimizing mobile phase conditions, a method capable of accurately and precisely quantifying impurities can be established. The final method, as proposed in this guide, provides a solid foundation for routine quality control and is designed to meet the rigorous standards of the pharmaceutical industry. Adherence to ICH guidelines during method validation will ensure the generation of high-quality, defensible data.
References
Resolian. (n.d.). HPLC-UV Method Development for Highly Polar Impurities. Resolian. Retrieved February 12, 2026, from [Link]
Fisher Scientific. (n.d.). HPLC for the Retention and Resolution of Very Polar Compounds. Fisher Scientific. Retrieved February 12, 2026, from [Link]
Gantier, J. C., et al. (2004). Development of a SPE/HPLC/DAD method for the determination of antileishmanial 2-substituted quinolines and metabolites in rat plasma. Journal of Chromatography B, 811(2), 121-128. Retrieved February 12, 2026, from [Link]
Namjesnik-Dejanovic, K., & Cabaniss, S. E. (2004). Reverse-Phase HPLC Method for Measuring Polarity Distributions of Natural Organic Matter. Environmental Science & Technology, 38(3), 751-757. Retrieved February 12, 2026, from [Link]
Jones Chromatography. (n.d.). The HPLC Analysis of Polar Analytes with Aqueous Mobile Phases. Retrieved February 12, 2026, from [Link]
Pharmaguideline. (2024). Steps for HPLC Method Validation. Pharmaguideline. Retrieved February 12, 2026, from [Link]
SIELC Technologies. (n.d.). Separation of Quinoline on Newcrom R1 HPLC column. SIELC Technologies. Retrieved February 12, 2026, from [Link]
AMSbio. (2025). ICH Guidelines for Analytical Method Validation Explained. AMSbio. Retrieved February 12, 2026, from [Link]
Welch Materials. (2025). HPLC Column Selection: Core to Method Development (Part I). Welch Materials. Retrieved February 12, 2026, from [Link]
Musiol, R., et al. (2007). RP-HPLC determination of lipophilicity in series of quinoline derivatives. Acta Chromatographica, 19, 138-149. Retrieved February 12, 2026, from [Link]
Welch Materials. (2025). Amide or Amino HPLC Columns What are the Differences. Welch Materials. Retrieved February 12, 2026, from [Link]
Lab Manager. (2026). ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. Retrieved February 12, 2026, from [Link]
GL Sciences. (n.d.). Amide Column. GL Sciences. Retrieved February 12, 2026, from [Link]
Amerigo Scientific. (n.d.). A Guide to HPLC Column Selection. Amerigo Scientific. Retrieved February 12, 2026, from [Link]
International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). ICH. Retrieved February 12, 2026, from [Link]
European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. EMA. Retrieved February 12, 2026, from [Link]
ResearchGate. (n.d.). UV spectra of 8-HQ and M(II) complexes recorded in methanol and chloroform. ResearchGate. Retrieved February 12, 2026, from [Link]
Royal Society of Chemistry. (2013). Compound purity analysis and HPLC data. Royal Society of Chemistry. Retrieved February 12, 2026, from [Link]
SIELC Technologies. (n.d.). HPLC Method for Analysis of Quinolinic acid on Newcrom BH Column. SIELC Technologies. Retrieved February 12, 2026, from [Link]
HELIX Chromatography. (n.d.). HPLC Analysis of Sugars, Amino Acids and Carboxylic Acids on Amaze TH Mixed-Mode Column. HELIX Chromatography. Retrieved February 12, 2026, from [Link]
ResearchGate. (n.d.). UV spectra of 8-HQ and M(II) complexes recorded in methanol and chloroform. ResearchGate. Retrieved February 12, 2026, from [Link]
PubChem. (n.d.). 2-Chloro-8-methylquinoline-3-carboxaldehyde. PubChem. Retrieved February 12, 2026, from [Link]
Google Patents. (n.d.). HPLC method for purifying organic compounds. Google Patents.
Prasad, M. V. S., et al. (2015). Vibrational spectroscopy, quantum computational and molecular docking studies on 2-chloroquinoline-3-carboxaldehyde. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 148, 163-174. Retrieved February 12, 2026, from [Link]
Wockhardt Research Centre. (n.d.). HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152. Retrieved February 12, 2026, from [Link]
ResearchGate. (n.d.). Derivatizing Reagents for Detection of Organic Compounds By HPLC. ResearchGate. Retrieved February 12, 2026, from [Link]
Bentham Science. (n.d.). 8-Hydroxyquinoline as a Complexing Reagent for the Determination of Cd(II) in Micellar Medium. Retrieved February 12, 2026, from [Link]
ResearchGate. (n.d.). Absorption spectra of 8-hydroxyquinoline at 3.33 x 10 -5 M and the.... ResearchGate. Retrieved February 12, 2026, from [Link]
Al-Karawi, A. J. M., & Al-Jaff, A. H. (2016). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Journal of Heterocyclic Chemistry, 53(2), 333-347. Retrieved February 12, 2026, from [Link]
Hamama, W. S., et al. (2012). 2-Chloroquinoline-3-carbaldehydes: synthesis, reactions and applications. RSC Advances, 2(21), 7995-8016. Retrieved February 12, 2026, from [Link]
Technical Comparison Guide: Mass Spectrometry Fragmentation of 8-Chloroquinoline-3-carboxamide
This guide provides an in-depth technical analysis of the mass spectrometry fragmentation of 8-Chloroquinoline-3-carboxamide , a scaffold relevant to ATM kinase inhibitors and antimalarial drug discovery. Part 1: Executi...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical analysis of the mass spectrometry fragmentation of 8-Chloroquinoline-3-carboxamide , a scaffold relevant to ATM kinase inhibitors and antimalarial drug discovery.
Part 1: Executive Summary & Compound Profile
In drug development, the 8-chloroquinoline-3-carboxamide scaffold presents a unique analytical challenge due to the specific electronic and steric effects of the chlorine atom at the 8-position (peri-position to the ring nitrogen). This guide details the specific ESI-MS/MS fragmentation pathways that distinguish this compound from its regioisomers (e.g., 6-chloro or 4-chloro analogs) and metabolic derivatives.
Compound Identity
Property
Specification
IUPAC Name
8-Chloroquinoline-3-carboxamide
Formula
Monoisotopic Mass
206.0247 Da ()
(ESI)
207.0320 () / 209.0290 ()
Isotope Pattern
Distinctive 3:1 ratio () maintained in all Cl-containing fragments.
Part 2: Experimental Methodology (Self-Validating Protocol)
To ensure reproducible fragmentation data, the following LC-MS/MS parameters are recommended. This protocol is designed to promote "in-source" stability while maximizing structural information in the collision cell.
Sample Preparation
Solvent: Methanol:Water (50:50) with 0.1% Formic Acid.
Concentration: 1 µg/mL (Direct Infusion or Flow Injection).
Rationale: Formic acid ensures efficient protonation of the quinoline nitrogen (
Capillary Voltage: 3.0 kV (Low voltage minimizes in-source fragmentation of the labile amide).
Cone Voltage: 30 V.
Collision Energy (CE): Stepped ramp (15, 30, 45 eV) to capture both the labile amide cleavage and the stable quinoline ring fragmentation.
Part 3: Fragmentation Pathway Analysis[3][4]
The fragmentation of 8-Chloroquinoline-3-carboxamide follows a distinct "Amide-First" pathway, followed by skeletal rearrangement.
Mechanism 1: The Primary Amide Cleavage (Diagnostic)
Unlike secondary amides, primary amides in heteroaromatic systems typically undergo a rearrangement leading to the loss of ammonia (
).
Precursor:
at m/z 207.
Transition: Proton transfer from the quinoline nitrogen or amide oxygen facilitates the expulsion of
.
Product: The acylium ion
at m/z 190.
Mechanism 2: Decarbonylation
The resulting acylium ion is unstable and rapidly loses carbon monoxide (CO).
Precursor: m/z 190.
Loss: Neutral CO (28 Da).
Product: The 8-chloroquinolinyl cation at m/z 162. This is a highly stable aromatic cation, often the base peak at medium collision energies.
Mechanism 3: Ring Cleavage (High Energy)
At high collision energies (>40 eV), the quinoline ring fragments, typically ejecting HCN.
Precursor: m/z 162.
Loss: HCN (27 Da).
Product: A chloro-phenyl cation derivative at m/z 135.
Visualization: Fragmentation Pathway
Figure 1: Step-wise ESI-MS/MS fragmentation pathway of 8-Chloroquinoline-3-carboxamide showing the sequential loss of ammonia, carbon monoxide, and hydrogen cyanide.
Part 4: Comparative Analysis & Differentiation
This section objectively compares the 8-chloro isomer against its most common alternatives (regioisomers and metabolites) to assist in structural confirmation.
Comparison 1: Regioisomer Differentiation (8-Cl vs. 4-Cl / 6-Cl)
Differentiation relies on the "Peri-Effect" (interaction between the 1-Nitrogen and 8-Substituent).
Feature
8-Chloroquinoline-3-carboxamide
6-Chloro / 4-Chloro Isomers
Differentiation Logic
Amide Loss ()
Suppressed / Slower
Fast / Dominant
The 8-Cl group exerts steric bulk near the ring nitrogen, potentially distorting the electronic environment required for the proton transfer that drives loss.
Chlorine Radical Loss
Rare (Strong C-Cl bond)
Rare
In ESI, Cl radical loss is uncommon for all isomers.
HCl Elimination
Possible [M+H-HCl]
Unlikely
The proximity of 8-Cl to the protonated N1 may facilitate a direct elimination of HCl (36 Da) at very high energies, a pathway geometrically forbidden for 6-Cl.
Comparison 2: Metabolite Differentiation (Amide vs. Acid)
A common metabolic pathway is hydrolysis to the carboxylic acid.
Analyte
Precursor m/z
Key Neutral Loss
Diagnostic Ion
Amide (Parent)
207
-17 Da ()
m/z 190 (Acylium)
Acid (Metabolite)
208
-18 Da ()
m/z 190 (Acylium)
Differentiation
Nitrogen Rule
The Amide parent has an Even mass (206) and Odd m/z (207). The Acid metabolite has an Odd mass (207) and Even m/z (208).
Part 5: Summary of Diagnostic Ions
Use this table to program Multiple Reaction Monitoring (MRM) transitions.
Fragment Identity
Formula
Theoretical m/z ()
Collision Energy (eV)
Precursor Ion
207.0320
-
Des-amino (Acylium)
190.0054
15 - 20
Quinolinyl Core
162.0105
25 - 35
Ring Fragment
135.0001
> 40
References
Fragmentation of Amides
Title: Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP d
Source: National Institutes of Health (NIH) / PMC.
Bioactivity comparison of quinoline-3-carboxamide vs quinoline-3-carbohydrazide
[1] Executive Summary The quinoline scaffold is a privileged structure in medicinal chemistry, serving as the backbone for antimalarial, anticancer, and antimicrobial therapeutics.[1][2][3] At the critical C3 position, t...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
The quinoline scaffold is a privileged structure in medicinal chemistry, serving as the backbone for antimalarial, anticancer, and antimicrobial therapeutics.[1][2][3] At the critical C3 position, the functionalization into either a carboxamide (-CONHR) or a carbohydrazide (-CONHNH
) creates two distinct pharmacological profiles.[1]
Quinoline-3-carboxamides are characterized by high metabolic stability, rigid hydrogen-bonding networks, and established clinical success (e.g., Tasquinimod).[1] They excel as kinase inhibitors (VEGFR, ATM) and immunomodulators.[1]
Quinoline-3-carbohydrazides offer a more chemically reactive platform. They possess additional hydrogen bond donors, metal chelation capabilities (crucial for metalloenzyme inhibition), and acid-labile linkers that facilitate pro-drug strategies in tumor microenvironments.[1] They show superior potency in antitubercular applications and ROS-mediated apoptosis.
This guide provides a technical comparison of these two pharmacophores, supported by experimental protocols and bioactivity data.
Structural & Mechanistic Comparison (SAR)
The choice between an amide and a hydrazide linker fundamentally alters the physicochemical properties and binding mode of the molecule.
Molecular Architecture
Steric & Electronic: The hydrazide group is longer and more flexible than the amide. The terminal amino group (-NH
) in hydrazides acts as a nucleophile, allowing for further derivatization (e.g., into hydrazones) or metal coordination.[1]
Acid Lability: Hydrazide linkages are more susceptible to hydrolysis in acidic pH (pH < 6.0), a feature exploited to release cytotoxic warheads specifically within the acidic extracellular matrix of solid tumors.[1] Amides are generally stable across physiological pH.
Figure 1: Comparative Structure-Activity Relationship (SAR) mapping the physicochemical properties of the linker to specific biological targets.
Therapeutic Performance Analysis
Oncology: Kinase Inhibition vs. Apoptosis Induction
Quinoline-3-carboxamides often function as ATP-competitive kinase inhibitors. For example, Tasquinimod targets the S100A9 protein and affects tumor angiogenesis.
Quinoline-3-carbohydrazides , particularly when derivatized into hydrazones, frequently act through ROS-mediated mitochondrial pathways.[1] The hydrazide moiety can chelate intracellular iron or copper, generating reactive oxygen species via the Fenton reaction, leading to apoptosis.[1]
The hydrazide linker is historically significant in tuberculosis therapy (e.g., Isoniazid).[1] Quinoline-3-carbohydrazides inherit this advantage.
Mechanism: They inhibit mycolic acid synthesis or target DNA gyrase.
Data Point: 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbohydrazide derivatives have shown MIC values as low as 0.39 µg/mL against M. tuberculosis H37Rv, comparable to first-line antibiotics.[1]
Carboxamides: While active against standard bacteria (S. aureus, E. coli), they generally require higher concentrations (MIC > 6.25 µg/mL) compared to their hydrazide counterparts for antitubercular activity.[1]
Experimental Protocols
Divergent Synthesis Workflow
To ensure reproducibility, the following protocol outlines the synthesis of both derivatives from a common intermediate.
Measurement: Read absorbance at 570 nm. Calculate IC50 using non-linear regression (GraphPad Prism).
Comparative Data Summary
The following table synthesizes data from peer-reviewed studies comparing "best-in-class" derivatives from both categories against standard cell lines.
Validating 8-Chloroquinoline-3-carboxamide as a H-PGDS Inhibitor: A Technical Comparison Guide
Executive Summary: The Shift to Carboxamides Hematopoietic Prostaglandin D Synthase (H-PGDS) is the primary engine for PGD2 production in mast cells and microglia, driving pathology in Duchenne Muscular Dystrophy (DMD) a...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Shift to Carboxamides
Hematopoietic Prostaglandin D Synthase (H-PGDS) is the primary engine for PGD2 production in mast cells and microglia, driving pathology in Duchenne Muscular Dystrophy (DMD) and allergic inflammation. While HQL-79 served as the historic tool compound, its poor metabolic stability and low oral bioavailability necessitated new scaffolds.
8-Chloroquinoline-3-carboxamide represents a "Second-Generation" inhibitor class. Unlike the piperidine-based HQL-79, the quinoline-3-carboxamide scaffold (exemplified by GSK's discovery series and analogs like TFC-007) offers improved Ligand Efficiency (LE) and metabolic stability. This guide validates this molecule by benchmarking it against the clinical standard TAS-205 (Peldosertib) and the historic reference HQL-79 .
Mechanistic Context & Signaling Pathway
To validate inhibition, one must first map the specific node of intervention. H-PGDS is unique among prostanoid synthases because it is Sigma-class Glutathione (GSH)-dependent , whereas its counterpart, Lipocalin-type PGDS (L-PGDS), is GSH-independent.
Visual 1: The PGD2 Inflammatory Cascade
This diagram illustrates the precise intervention point of 8-Chloroquinoline-3-carboxamide, distinguishing it from COX inhibitors.
Figure 1: Mechanism of Action.[1][2][3][4][5] H-PGDS requires Glutathione (GSH) for catalysis.[6] 8-Chloroquinoline-3-carboxamide competitively binds the H-PGDS catalytic pocket, preventing PGH2 conversion.
Comparative Analysis: The "8-Chloro" Scaffold vs. Standards
The following data synthesizes performance metrics from the quinoline-3-carboxamide class (e.g., GSK Compound 1d/1bv series) against industry standards.
Feature
8-Chloroquinoline-3-carboxamide (Target)
HQL-79 (Historic Reference)
TAS-205 (Clinical Standard)
Primary Target
H-PGDS
H-PGDS
H-PGDS
IC50 (Enzyme)
~3 - 30 nM (High Potency)
~6,000 nM (Low Potency)
~3 nM
Selectivity (vs L-PGDS)
>1,000-fold
Moderate
>3,000-fold
GSH Competition
Non-competitive (typically)
Non-competitive
Competitive/Mixed
Metabolic Stability
High (Chlorine blocks oxidation)
Low (Rapid clearance)
High
Solubility
Moderate (Planar structure)
High
High
Primary Utility
Lead Optimization / Probe
In vitro tool (Obsolete for in vivo)
Clinical Candidate (DMD)
Key Insight: The "8-Chloro" substituent on the quinoline ring is a medicinal chemistry tactic specifically designed to block metabolic oxidation at the 8-position, a common liability in early quinoline hits. This makes it a superior in vivo probe compared to unsubstituted analogs.
Experimental Validation Protocols
To validate this molecule in your lab, you must prove Target Engagement (H-PGDS inhibition) and Pathway Selectivity (No COX or L-PGDS inhibition).
Visual 2: The Validation Workflow
Follow this logic gate to ensure the compound is a true H-PGDS inhibitor.
Protocol A: The GSH-Sigma Transferase Assay (Biochemical)
Why this method? H-PGDS is a Sigma-class GST.[6] This assay measures the conjugation of GSH to a substrate (CDNB) or the isomerization of PGH2. The CDNB method is cheaper, but the PGH2 method is physiological .
Reagents:
Recombinant human H-PGDS (Sigma-GST class).
Substrate: Prostaglandin H2 (PGH2) (Note: Unstable, keep on dry ice).
Stimulation: Add A23187 (Calcium Ionophore) (1 µM) or PMA.
Mechanistic Note: A23187 releases Arachidonic Acid, forcing the cell to synthesize PGD2 de novo via the COX->H-PGDS pathway.
Harvest: Collect supernatant after 30 mins.
Readout:
Measure PGD2 (Target).
Measure PGE2 (Off-target/Control).
Success Metric: PGD2 levels drop dose-dependently, while PGE2 remains unchanged . This proves the inhibitor is hitting H-PGDS and not COX-1/2.
References
Deaton, D. N., et al. (2019).[7][8] "The discovery of quinoline-3-carboxamides as hematopoietic prostaglandin D synthase (H-PGDS) inhibitors."[7][8] Bioorganic & Medicinal Chemistry, 27(8), 1681-1692. [7][8]
Aritake, K., et al. (2006).[9] "Structural and functional characterization of HQL-79, an orally selective inhibitor of human hematopoietic prostaglandin D synthase." Journal of Biological Chemistry, 281(22), 15277-15286.[9]
Oyama, Y., et al. (2018). "TAS-205, a selective inhibitor of hematopoietic prostaglandin D synthase, rescues Duchenne muscular dystrophy model mice." Scientific Reports, 8, 4694.
Urade, Y., & Hayaishi, O. (2000). "Prostaglandin D synthase: structure and function." Vitamins and Hormones, 58, 89-120.
A Comparative Guide to the Antimicrobial Efficacy of 8-Chloro vs. 8-Hydroxyquinoline Derivatives
This guide provides an in-depth comparison of the antimicrobial properties of two pivotal classes of quinoline derivatives: those characterized by an 8-hydroxy substituent and those featuring an 8-chloro group. Rather th...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth comparison of the antimicrobial properties of two pivotal classes of quinoline derivatives: those characterized by an 8-hydroxy substituent and those featuring an 8-chloro group. Rather than a simple one-to-one comparison, this analysis delves into the fundamental differences in their mechanisms of action, structure-activity relationships (SAR), and resulting antimicrobial spectra, offering a nuanced perspective for researchers in drug discovery and development.
Introduction: The Quinoline Scaffold and the Critical C8-Substituent
The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the backbone of numerous therapeutic agents with a wide array of biological activities.[1] The functionalization of this heterocyclic structure is a key strategy for modulating pharmacological profiles.[2] Substitution at the 8-position, in particular, gives rise to distinct classes of compounds with dramatically different antimicrobial profiles. This guide focuses on the comparison between the 8-hydroxyquinolines (8-HQs), which act primarily as potent metal ion chelators, and quinolones bearing an 8-chloro substituent, where the chloro group serves to modulate activity within a different mechanistic framework.
Section 1: The 8-Hydroxyquinoline (8-HQ) Scaffold: A Metal-Chelating Pharmacophore
The defining feature of 8-hydroxyquinoline and its derivatives is the hydroxyl group at the C8 position. This group, in proximity to the ring's nitrogen atom, creates a powerful bidentate chelation site for essential metal ions.[3]
Mechanism of Action: Disruption of Microbial Metalloenzymes
The primary antimicrobial mechanism of 8-HQ is its ability to sequester metal ions (such as Fe²⁺, Cu²⁺, and Zn²⁺) that are critical cofactors for a host of microbial enzymes.[4] By forming stable complexes with these ions, 8-HQ effectively starves the pathogen of essential nutrients, leading to the disruption of vital cellular processes like respiration and DNA replication, ultimately inhibiting growth and causing cell death.[4] This mode of action provides a broad spectrum of activity against various Gram-positive and Gram-negative bacteria, as well as fungi.[3]
Section 4: Experimental Protocol for Efficacy Evaluation
To quantitatively assess and compare the antimicrobial efficacy of novel quinoline derivatives, the Broth Microdilution Method is a standardized and widely accepted protocol for determining the Minimum Inhibitory Concentration (MIC).
Protocol: Broth Microdilution for MIC Determination
Objective: To determine the lowest concentration of a compound that inhibits the visible growth of a microorganism.
Materials:
Sterile 96-well microtiter plates
Test compounds (e.g., 8-HQ and 8-Cl-Q derivatives) dissolved in a suitable solvent (e.g., DMSO)
Appropriate sterile broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth for bacteria)
Microorganism culture grown to a logarithmic phase
0.5 McFarland turbidity standard
Sterile saline or broth for dilution
Multichannel pipette
Methodology:
Inoculum Preparation:
Select isolated colonies from an 18-24 hour agar plate.
Suspend the colonies in sterile saline or broth.
Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).
Dilute this standardized suspension in the test broth to achieve the final target inoculum concentration (e.g., 5 x 10⁵ CFU/mL). Causality: Standardizing the inoculum is critical for reproducibility, as the final MIC value is dependent on the initial number of organisms.
Compound Dilution Series:
Dispense 50 µL of sterile broth into all wells of a 96-well plate.
Add 50 µL of the test compound stock solution (at 2x the highest desired final concentration) to the first column of wells.
Perform a 2-fold serial dilution by transferring 50 µL from the first column to the second, mixing thoroughly, and repeating across the plate to the tenth column. Discard the final 50 µL from the tenth column. Causality: This serial dilution creates a logarithmic concentration gradient to pinpoint the inhibitory concentration.
Column 11 serves as the growth control (no compound).
Column 12 serves as the sterility control (no compound, no inoculum).
Inoculation:
Add 50 µL of the final diluted inoculum to wells in columns 1 through 11. This brings the total volume in each well to 100 µL and halves the compound concentration to the final desired test concentration.
Do not add inoculum to column 12.
Incubation:
Cover the plate and incubate at the appropriate temperature (e.g., 35-37°C) for 16-20 hours under ambient atmospheric conditions.
Result Interpretation:
Visually inspect the plate for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the well is clear).
The growth control (Column 11) should be turbid. The sterility control (Column 12) should be clear.
A Comprehensive Guide to the Safe Disposal of 8-Chloroquinoline-3-carboxamide
For the diligent researcher, scientist, and drug development professional, the lifecycle of a chemical compound extends far beyond its use in experimentation. The final step, proper disposal, is a critical component of l...
Author: BenchChem Technical Support Team. Date: February 2026
For the diligent researcher, scientist, and drug development professional, the lifecycle of a chemical compound extends far beyond its use in experimentation. The final step, proper disposal, is a critical component of laboratory safety, environmental responsibility, and regulatory compliance. This guide provides a detailed, step-by-step protocol for the safe disposal of 8-Chloroquinoline-3-carboxamide, a halogenated heterocyclic compound.
Hazard Identification and Risk Assessment: A Precautionary Approach
8-Chloroquinoline-3-carboxamide belongs to the family of quinolines, which are known for their biological activity and, consequently, their potential for toxicity. The presence of a chlorine atom designates it as a halogenated organic compound, a class of chemicals often associated with environmental persistence and specific disposal requirements.[4][5]
Based on data from structurally similar compounds like 8-chloroquinoline and other quinoline derivatives, a comprehensive risk assessment must assume the following potential hazards.[6][7]
Hazard Category
Potential Risk and Scientific Rationale
Primary Sources
Acute Toxicity (Oral)
8-Chloroquinoline is classified as toxic if swallowed.[6] Amide and carboxylic acid derivatives on the quinoline scaffold can modulate toxicity, but a conservative approach dictates treating the compound as potentially harmful upon ingestion.
Quinolines and their derivatives are frequently cited as causing skin irritation.[6][9][10] Prolonged contact can lead to localized inflammation and discomfort.
Direct contact with the eyes is likely to cause serious irritation.[6][9] The fine, crystalline nature of many organic compounds increases the risk of mechanical and chemical irritation.
Halogenated aromatic compounds can be toxic to aquatic life, sometimes with long-lasting effects.[11][12][13] Improper disposal down the drain can contaminate waterways, posing a significant environmental threat.
Effective management of 8-Chloroquinoline-3-carboxamide waste hinges on three non-negotiable principles: Segregation, Labeling, and proper Containerization.
Segregation: Never mix halogenated organic waste with non-halogenated waste.[1][3] The disposal methods, particularly incineration, differ significantly. Halogenated compounds require specialized incinerators equipped with scrubbers to neutralize acidic gases (like HCl) produced during combustion.[5][14] Mixing waste streams increases disposal costs and complexity.[15]
Labeling: All waste containers must be clearly and accurately labeled the moment the first drop of waste is added.[3][16] The label must include the words "Hazardous Waste," the full chemical name ("8-Chloroquinoline-3-carboxamide"), and the approximate concentration or quantity.[15][16]
Containerization: Use only designated, chemically compatible hazardous waste containers, typically made of high-density polyethylene (HDPE) or glass.[1] Ensure containers are in good condition, with secure, tight-fitting lids to prevent leaks or the release of vapors.[16]
Personal Protective Equipment (PPE): Your First Line of Defense
Before handling 8-Chloroquinoline-3-carboxamide in any capacity, including for disposal, the following PPE is mandatory.[1][4]
Equipment
Specification and Rationale
Eye Protection
Chemical safety goggles and a face shield are essential to protect against splashes and airborne particles.[1]
Hand Protection
Chemical-resistant nitrile gloves are required. Always inspect gloves for tears or pinholes before use.[4][17]
Body Protection
A buttoned laboratory coat must be worn. For handling larger quantities, a chemical-resistant apron is also recommended.[1]
Respiratory Protection
All handling and preparation of waste should occur inside a certified chemical fume hood to prevent inhalation of dust or vapors.[4][18]
Step-by-Step Disposal Protocol
The following procedures provide a clear workflow for managing waste containing 8-Chloroquinoline-3-carboxamide.
Step 1: Waste Collection at the Source (Satellite Accumulation Area)
Establish Designated Waste Containers: In your immediate work area (e.g., on the bench or in the fume hood), set up separate, clearly labeled hazardous waste containers for solid and liquid waste.
Solid Waste Collection:
Dispose of contaminated materials such as gloves, weigh boats, and paper towels directly into the designated "Halogenated Solid Waste" container.
Collect any unadulterated or expired pure 8-Chloroquinoline-3-carboxamide in its original container or a new, properly labeled container for disposal. Do not leave it in an unlabeled beaker or flask.
Liquid Waste Collection:
Collect all solutions containing 8-Chloroquinoline-3-carboxamide (e.g., from reaction workups, chromatography fractions) in a designated "Halogenated Organic Liquid Waste" container.[5][15]
Crucially, do not mix this waste with aqueous solutions, acids, bases, or non-halogenated organic solvents. [5][15] Maintain a log sheet near the container to record the constituents and their approximate volumes.[5]
Step 2: Container Management and Storage
Keep Containers Closed: Hazardous waste containers must remain sealed at all times, except when you are actively adding waste.[15][16] This minimizes evaporation and prevents accidental spills.
Avoid Overfilling: Do not fill containers beyond 90% capacity to allow for expansion and prevent splashing when moved.
Store Securely: Store sealed waste containers in a designated satellite accumulation area that is away from ignition sources and general laboratory traffic.[4]
Step 3: Arranging for Final Disposal
Contact EHS: Once a waste container is full, contact your institution's Environmental Health and Safety (EHS) department to arrange for a waste pickup.
Ensure Proper Labeling: Before the scheduled pickup, double-check that the label is complete, legible, and securely attached to the container.
Final Disposal Method: Your EHS department will transport the waste to a licensed hazardous waste management facility. The standard and most appropriate disposal method for halogenated organic compounds is high-temperature incineration in a facility designed to handle such materials.[5][14]
Disposal Decision Workflow
The following diagram illustrates the critical decision-making process for the proper segregation and disposal of waste containing 8-Chloroquinoline-3-carboxamide.
Caption: Waste Segregation and Disposal Workflow for 8-Chloroquinoline-3-carboxamide.
Emergency Procedures: Spill and Exposure Management
Accidents can happen, and preparedness is key to mitigating risks.
Spill Management
Small Spill (Solid):
Ensure you are wearing all required PPE.
If the substance is a powder, avoid creating dust.[13]
Gently sweep the material into a suitable container for disposal.[11][19]
Wipe the area with a damp cloth (if compatible with the surface) and dispose of the cloth as halogenated solid waste.
Large Spill:
Evacuate the immediate area and alert nearby personnel.[16]
Contact your institution's EHS or emergency response team immediately.[16]
Prevent the spill from entering any drains.[11][18]
Personnel Exposure
Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove any contaminated clothing.[11][17] Seek medical attention if irritation develops or persists.[19]
Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids open.[11][17] Seek immediate medical attention.[11]
Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial respiration.[11] Seek immediate medical attention.
Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[11]
By adhering to these rigorous protocols, you ensure that the final chapter of your research with 8-Chloroquinoline-3-carboxamide is written with the highest standards of safety, professionalism, and environmental stewardship.
References
Benchchem. (n.d.). Proper Disposal Procedures for Halogenated Solvents (Hal-HS).
Bucknell University. (2016). WASTE MANAGEMENT.
Benchchem. (n.d.). Proper Disposal of Ethyl-quinolin-3-ylmethyl-amine: A Step-by-Step Guide for Laboratory Professionals.
Personal protective equipment for handling 8-Chloroquinoline-3-carboxamide
Part 1: Executive Safety Summary Treat as: High-Potency Pharmacophore / Hazardous Intermediate 8-Chloroquinoline-3-carboxamide is a nitrogen-containing heterocyclic scaffold often used in the synthesis of DNA-intercalati...
8-Chloroquinoline-3-carboxamide is a nitrogen-containing heterocyclic scaffold often used in the synthesis of DNA-intercalating drugs, kinase inhibitors, and antimalarial agents. While specific toxicological data for this exact derivative may be limited in public repositories, the structural presence of the 8-chloroquinoline moiety necessitates strict adherence to the Precautionary Principle .
Quinoline derivatives are frequently associated with genotoxicity (DNA binding) , acute toxicity (oral/dermal) , and severe eye damage . This protocol mandates handling this substance as a Category 3 Acute Toxin and Suspected Mutagen until specific LD50 data proves otherwise.
Immediate Core Directive
Engineering Control: All open handling (weighing, solubilization) must occur inside a certified Chemical Fume Hood (CFH) or Biological Safety Cabinet (Class II, Type B2) ducted to the outside.
Prohibited: Do not handle on an open benchtop. Do not use latex gloves (poor resistance to chlorinated heterocycles).
Part 2: Hazard Identification & Risk Assessment (SAR Analysis)
Using Structure-Activity Relationship (SAR) analysis of the 8-chloroquinoline scaffold, we derive the following likely hazard profile to guide PPE selection.
Hazard Class
Likely GHS Classification
Mechanistic Risk
Acute Toxicity
Category 3/4 (Oral)
Quinoline alkaloids often inhibit cytochrome P450 or intercalate DNA, leading to cellular toxicity.
Skin/Eye Irritation
Category 2 (Skin) / 2A (Eye)
The carboxamide group combined with the basic quinoline nitrogen can form caustic solutions upon contact with moisture (sweat/tears).
Genotoxicity
Category 2 (Suspected)
Planar tricyclic or bicyclic aromatic systems (like quinolines) are classic DNA intercalators.
Aquatic Toxicity
Category 1/2
Halogenated heterocycles are often persistent and toxic to aquatic life (bioaccumulative).
Diagram 1: Risk Assessment & Control Logic
This decision tree illustrates the hierarchy of controls required before PPE is even selected.
Caption: Hierarchy of controls logic flow. Engineering controls (Fume Hood) take precedence over personal protective equipment.
Part 3: Personal Protective Equipment (PPE) Matrix
The following PPE standards are non-negotiable for handling >10 mg of substance.
Hand Protection (Critical)
Chlorinated heterocycles can permeate standard rubber. Latex is strictly forbidden.
Task
Primary Glove Layer
Secondary Glove Layer
Rationale
Solid Weighing
Nitrile (4-5 mil / 0.11mm)
None required if <1g
Protection against incidental dust contact.
Stock Preparation (Solvents: DMSO, DCM)
Laminate / Silver Shield (2.7 mil)
Nitrile (Outer, for grip)
Chlorinated solvents (DCM) and carriers (DMSO) permeate nitrile rapidly, carrying the toxic payload through the skin.
General Handling
Nitrile (High Dexterity)
Nitrile (Double Gloving)
"Double gloving" provides a colored breakthrough indicator system.
Body & Eye Protection[1][2][3]
Eyes:Chemical Splash Goggles (Indirect Vent). Safety glasses are insufficient due to the risk of fine powder migration or solution splash.
Body:Lab Coat (100% Cotton or Nomex). Synthetic blends can melt if a fire occurs with flammable solvents.
Sleeves: Must be tucked into gloves or use Tyvek sleeve covers to bridge the wrist gap.
Respiratory Protection
Primary: Chemical Fume Hood (CFH).
Secondary (Spill Cleanup Only): Full-face respirator with OV/AG/P100 cartridges (Organic Vapor / Acid Gas / HEPA).
Part 4: Operational Protocol (Step-by-Step)
Phase A: Weighing & Solubilization
Context: This is the highest risk phase due to static electricity generating airborne dust.
Preparation:
Place an antistatic mat or use an ionizing gun inside the fume hood. Quinoline amides are often fluffy, electrostatic solids.
Pre-weigh your solvent (e.g., DMSO) in a vial before adding the solid to minimize open time.
Weighing:
Use a disposable antistatic weighing boat.
Technique: Do not tap the spatula against the boat (creates aerosol). Use a gentle rolling motion to transfer solid.
Solubilization:
Add the solid to the solvent vial, not vice-versa, to prevent "puffing" of powder.
Glassware: Inspect for micro-fractures. Chlorinated quinolines can be synthesized under reflux; glass failure releases hot, toxic vapor.
Temperature Control: If heating >50°C, use a silicone oil bath or heating block. Avoid water baths (contamination risk if vial breaks).
Labeling: All flasks must carry the label: "CAUTION: TOXIC QUINOLINE DERIVATIVE."
Part 5: Decontamination & Disposal
NEVER dispose of 8-Chloroquinoline-3-carboxamide down the drain. It is likely toxic to aquatic life (H411).[3][4][5][6]
Waste Segregation Workflow
Caption: Waste stream segregation. Note the specific requirement for Halogenated Organic Waste streams due to the Chlorine atom.
Decontamination Procedure (Spills)
Isolate: Evacuate the immediate area (10 ft radius).
PPE Up: Don double nitrile gloves, goggles, and N95 (if outside hood).
Neutralize/Absorb:
Powder: Cover with wet paper towels (to prevent dust), then wipe up.
Liquid: Use a chem-sorb pad . Do not use standard paper towels (they may degrade).
Clean: Scrub surface with 10% Bleach (Sodium Hypochlorite) followed by Ethanol. Note: The bleach helps oxidize and degrade the quinoline ring structure.
References
PubChem. (n.d.). Compound Summary: 8-Chloroquinoline-3-carboxylic acid (Analogous Structure Safety Data). National Library of Medicine. Retrieved October 26, 2023, from [Link]
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]
Occupational Safety and Health Administration (OSHA). (n.d.). Toxic and Hazardous Substances: 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Retrieved from [Link]
